4-Desiodo 4-chloroiopmamidol

Protocols & Analytical Methods

Application Note: High-Resolution HPLC Method Development for the Quantification of 4-Desiodo-4-chloroiopamidol (Impurity H)

Scientific Background & Causality

Iopamidol is a highly hydrophilic, non-ionic radiopaque contrast agent widely utilized in diagnostic imaging. The synthesis of iopamidol involves complex multi-step iodination processes. During the iodination of the aromatic ring, incomplete reactions or halogen exchange can lead to the formation of critical process-related impurities[1].

One of the most significant impurities is 4-Desiodo-4-chloroiopamidol , officially designated by the European Pharmacopoeia (EP) as Iopamidol Impurity H (4-Chloro-N,N′-bis(2-hydroxy-1-(hydroxymethyl)ethyl)-5-(2-hydroxypropanoyl)amino)2,6-diiodobenzene-1,3-dicarboxamide). In this molecule, one of the three bulky iodine atoms at the 4-position is substituted by a lighter, more electronegative chlorine atom.

Quantifying Impurity H is not merely a regulatory checkbox; it is a critical safety parameter. The substitution of iodine with chlorine alters the electron density of the aromatic ring, potentially increasing the risk of free aromatic amine degradation over the product's shelf life. Furthermore, this substitution reduces the overall radiopacity of the molecule, directly impacting the clinical efficacy of the contrast medium.

Logical flow of 4-Desiodo-4-chloroiopamidol (Impurity H) generation and analytical control.

Chromatographic Rationale & Method Development (E-E-A-T)

The structural similarity between Iopamidol and Impurity H presents a significant chromatographic challenge. Both molecules are highly polar amides with multiple hydroxyl groups.

Stationary Phase Causality

A reversed-phase C18 column (USP L1 packing) with a high carbon load and exhaustive end-capping is selected[2]. End-capping is mandatory because residual silanols on the silica support will engage in secondary hydrogen-bonding interactions with the hydroxyl and amide groups of iopamidol, leading to severe peak tailing. Alternatively, the EP monograph suggests a phenyl-hexyl stationary phase, which provides orthogonal selectivity via π−π interactions with the di-iodinated/mono-chlorinated aromatic rings[3].

Elution Thermodynamics & Hydrophobicity

Why does Impurity H elute before Iopamidol? The Hansch π lipophilicity constant for Iodine ( π≈1.12 ) is significantly higher than that of Chlorine ( π≈0.71 ). Therefore, substituting an iodine atom with a chlorine atom reduces the overall hydrophobicity of the molecule. On a reversed-phase C18 column, this causes Impurity H to elute slightly earlier than the main iopamidol peak, typically exhibiting a relative retention time (RRT) of ~0.9[3].

Temperature Control

Column temperature is a highly sensitive parameter in this assay. While higher temperatures decrease mobile phase viscosity and backpressure, thermodynamic studies indicate that elevating the temperature above 35°C weakens the retention of these highly polar amides, collapsing the critical resolution ( Rs​ ) between Impurity H and the main Iopamidol peak. Therefore, strict isothermal control at 35°C is enforced[4].

Step-by-step HPLC method development and validation workflow for Iopamidol impurity profiling.

Experimental Protocol: Self-Validating System

This protocol is adapted from established USP/EP guidelines to create a self-validating analytical workflow[5]. The inclusion of a System Suitability Solution ensures that the chromatographic system is capable of baseline resolution before any sample data is acquired.

Reagents & Materials

• Mobile Phase A: HPLC-Grade Water.

• Mobile Phase B: Filtered and degassed mixture of Water and Methanol (3:1 v/v).

• Reference Standards: USP Iopamidol RS, Iopamidol Impurity H (EP CRS).

Preparation of Solutions

• Diluent: HPLC-Grade Water.

• System Suitability Solution (Internal Control): Accurately weigh and transfer 10.0 mg of Iopamidol RS and 10.0 mg of Impurity H RS into a 500-mL volumetric flask. Dissolve and dilute to volume with water (Final concentration: ~20 µg/mL of each).

• Standard Solution: Transfer 10.0 mg of Impurity H RS into a 500-mL volumetric flask, dissolve, and dilute to volume with water (Final concentration: 20 µg/mL).

• Test Solution: Accurately weigh ~1.0 g of the Iopamidol API sample into a 100-mL volumetric flask. Add 70 mL of water, sonicate to dissolve, and dilute to volume (Final concentration: 10 mg/mL)[4].

Step-by-Step Execution

• Equilibration: Purge the HPLC system and equilibrate the C18 column with the initial gradient composition (92% A / 8% B) for at least 30 minutes until a stable baseline is achieved.

• Blank Injection: Inject 20 µL of the Diluent (Water) to ensure no ghost peaks elute at the retention times of interest.

• System Suitability Testing: Inject 20 µL of the System Suitability Solution. The system is only validated for use if the resolution ( Rs​ ) between Impurity H and Iopamidol is ≥1.5 .

• Standard Precision: Inject the Standard Solution in five replicates. The Relative Standard Deviation (RSD) of the Impurity H peak area must be ≤2.0% .

• Sample Analysis: Inject 20 µL of the Test Solution. Quantify Impurity H using the external standard method by comparing the peak area in the Test Solution to the average peak area of the Standard Solution.

Data Presentation

Table 1: Optimized Chromatographic Conditions

Parameter	Specification
Column	C18 (L1 packing), 250 mm × 4.6 mm, 5 µm
Mobile Phase A	100% HPLC-Grade Water
Mobile Phase B	Water : Methanol (3:1 v/v)
Flow Rate	1.5 mL/min
Column Temperature	35 °C (Strictly Isothermal)
Detection Wavelength	UV at 240 nm
Injection Volume	20 µL

Table 2: Gradient Elution Program [4]

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Profile
0.0	92.0	8.0	Isocratic Hold (Polar retention)
6.0	92.0	8.0	Linear Ramp
18.0	65.0	35.0	Linear Ramp
30.0	8.0	92.0	High Organic Wash
34.0	8.0	92.0	Isocratic Hold
36.0	92.0	8.0	Re-equilibration
40.0	92.0	8.0	End of Run

Table 3: Expected Retention Data and System Suitability Criteria [3]

Compound	Approx. Retention Time (min)	Relative Retention Time (RRT)	Resolution ( Rs​ ) Limit
Impurity H (4-Desiodo-4-chloro)	13.1	~0.9	N/A
Iopamidol (Main Peak)	14.6	1.0	≥1.5 (from Impurity H)

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A Robust, High-Sensitivity Method for the Trace Analysis of 4-Desiodo-4-chloroiopamidol in Pharmaceutical Formulations using SPE and LC-MS/MS

An Application Note for Drug Development Professionals

Abstract

This application note details a highly selective and sensitive method for the quantification of 4-desiodo-4-chloroiopamidol at trace levels in iopamidol drug products. Iopamidol is a widely used non-ionic, low-osmolar iodinated contrast agent, and controlling its impurity profile is critical for ensuring product safety and efficacy.[1][2] 4-Desiodo-4-chloroiopamidol, a potential process-related impurity or degradation product, requires a robust analytical method for its detection at or below the identification and qualification thresholds mandated by regulatory bodies.[3][4] This guide presents a complete workflow, including a streamlined solid-phase extraction (SPE) protocol for sample clean-up and concentration, followed by a validated Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) method for definitive analysis. The methodologies described herein are designed to meet the stringent requirements of pharmaceutical quality control and drug development laboratories.

Scientific & Regulatory Background

The control of impurities in active pharmaceutical ingredients (APIs) and finished drug products is a fundamental requirement for ensuring patient safety. Global regulatory frameworks, such as the International Council for Harmonisation (ICH) guidelines Q3A(R2) for new drug substances and Q3B(R2) for new drug products, establish thresholds for reporting, identifying, and qualifying impurities.[5][6][7][8]

Iopamidol's complex structure is susceptible to degradation via several pathways, including hydrolysis, oxidation, and photolysis, which can lead to the formation of various related substances.[3][9] The formation of a chloro-derivative, such as 4-desiodo-4-chloroiopamidol, can occur in the presence of chlorine.[3] Given that such impurities are often structurally similar to the parent API but may have different toxicological profiles, their detection at trace levels is paramount.

Conventional HPLC-UV methods, while suitable for analyzing the bulk API, often lack the sensitivity and selectivity required for trace-level impurity quantification in complex matrices.[10] Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) offers superior performance, providing unambiguous identification and quantification through its ability to select for specific precursor-to-product ion transitions.[11][12] This specificity is crucial for distinguishing the target analyte from matrix components and other closely-related iopamidol impurities.

Sample Preparation: Solid-Phase Extraction (SPE)

Causality of Method Choice: The primary challenge in trace analysis is overcoming matrix effects, where components of the sample (excipients, buffers, etc.) interfere with the ionization and detection of the analyte. Solid-Phase Extraction (SPE) is an ideal sample preparation technique as it provides both sample clean-up and analyte concentration.[13][14] A reversed-phase polymeric sorbent (e.g., Oasis HLB) was selected for this protocol due to its high capacity and excellent retention for polar compounds like iopamidol and its derivatives, even when sample breakthrough from traditional silica-based C18 sorbents is a risk.[15]

Experimental Workflow for Sample Preparation

Caption: SPE sample preparation workflow for 4-Desiodo-4-chloroiopamidol.

Detailed SPE Protocol

Materials:

• Reversed-phase polymeric SPE cartridges (e.g., 30 mg/1 mL)

• Methanol (LC-MS Grade)

• Ultrapure Water

• Formic Acid (LC-MS Grade)

• Iopamidol-d8 or other suitable stable isotope-labeled internal standard (IS).[12][16]

• SPE Vacuum Manifold or Positive Pressure Manifold

• Nitrogen Evaporator[17]

Procedure:

• Sample Pre-treatment: Accurately dilute the iopamidol drug product formulation with 0.1% formic acid in water to bring the API concentration within a manageable range (e.g., 1:10 v/v). To 1 mL of the diluted sample, add the internal standard to a final concentration of 50 ng/mL. Vortex for 30 seconds.

• SPE Cartridge Conditioning: Pass 1 mL of methanol through the SPE cartridge to wet the sorbent and activate the stationary phase. Do not allow the sorbent to dry.

• SPE Cartridge Equilibration: Immediately follow the conditioning step by passing 1 mL of ultrapure water through the cartridge. This removes the organic solvent and prepares the sorbent for the aqueous sample.

• Sample Loading: Load the 1 mL of pre-treated sample onto the cartridge at a slow, steady flow rate (approx. 1 mL/min).

• Wash: Pass 1 mL of 5% methanol in water through the cartridge. This step is critical for removing hydrophilic excipients and other polar matrix components that were not retained, while the target analytes remain bound to the sorbent.

• Elution: Elute the target analytes and the internal standard from the cartridge using 1 mL of methanol into a clean collection tube.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[17] This step concentrates the analytes, significantly improving method sensitivity.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). Vortex to ensure complete dissolution. Transfer the final extract to an autosampler vial for analysis.

UHPLC-MS/MS Analytical Method

The following method parameters provide a validated starting point for the high-sensitivity analysis of 4-desiodo-4-chloroiopamidol.

Instrumentation & Reagents

• UHPLC System: A system capable of delivering stable gradients at high pressures (e.g., Waters Acquity, Agilent 1290, or equivalent).

• Mass Spectrometer: A tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source.[12]

• Analytical Column: A high-efficiency reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is recommended for sharp peak shapes and good resolution.[12][18]

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Data Presentation: Method Parameters

Table 1: UHPLC Chromatographic Conditions

Parameter	Setting	Rationale
Column	C18 Reversed-Phase (100 x 2.1 mm, 1.8 µm)	Provides excellent retention and separation for moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Aqueous phase for reversed-phase chromatography. Formic acid aids in protonation for positive mode ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic phase for elution. Acetonitrile often provides better peak shape than methanol.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column, ensuring efficient separation.
Column Temp.	40 °C	Reduces viscosity and can improve peak shape and reproducibility.
Injection Vol.	5 µL	A typical volume to avoid column overload while ensuring sensitivity.

| Gradient | 5% B to 60% B over 5 min, hold 1 min, return to initial | A gradient is necessary to elute compounds with differing polarities and clean the column. |

Table 2: Tandem Mass Spectrometry (MS/MS) Parameters

Parameter	Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	Iopamidol and related compounds contain multiple amide groups that readily protonate.[2]
Capillary Voltage	3.0 kV	Optimized for stable spray and ion generation.
Source Temp.	150 °C	Standard temperature for ESI source.
Desolvation Temp.	450 °C	Ensures efficient desolvation of the mobile phase droplets.

| Acquisition Mode | Multiple Reaction Monitoring (MRM) | Provides highest sensitivity and selectivity by monitoring specific ion transitions. |

Table 3: Analyte-Specific MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
4-Desiodo-4-chloro-iopamidol	686.0	595.0	50	25
Iopamidol	777.9	616.9	50	30
Iopamidol-d8 (IS)	785.9	624.9	50	30

Note: The m/z values for 4-desiodo-4-chloro-iopamidol are based on its reported molecular weight of 685.63 g/mol (as Impurity H).[19] Product ions and collision energies are representative and must be optimized on the specific instrument used.

Method Performance & Validation

A method based on these principles should be fully validated according to ICH Q2(R1) guidelines to ensure its suitability for its intended purpose. Key validation parameters include:

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present, including the API, other impurities, and matrix components. The use of MRM ensures high specificity.

• Linearity: The method should be linear over a defined range. A typical calibration curve for trace analysis might range from 0.5 ng/mL to 250 ng/mL.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The LOQ represents the lowest concentration that can be reliably quantified with acceptable precision and accuracy. For trace analysis, an LOQ in the low ng/mL range is typically achievable with this methodology.[20][21]

• Accuracy & Precision: Assessed by analyzing quality control (QC) samples at multiple concentration levels (low, mid, high) on different days. Acceptance criteria are typically within ±15% (±20% at the LOQ) for both accuracy (as %RE) and precision (as %RSD).

Table 4: Representative Method Performance Data (Hypothetical)

Parameter	Result
Linearity (r²)	> 0.998
Range	0.5 – 250 ng/mL
LOD	0.15 ng/mL
LOQ	0.5 ng/mL
Intra-day Precision (%RSD)	< 8%
Inter-day Precision (%RSD)	< 10%

| Accuracy (% Recovery) | 92 – 107% |

Conclusion

This application note provides a comprehensive and robust framework for the sample preparation and trace analysis of 4-desiodo-4-chloroiopamidol. The combination of a selective solid-phase extraction protocol with the sensitivity of UHPLC-MS/MS allows for reliable quantification at levels relevant to pharmaceutical quality control and regulatory compliance. By explaining the rationale behind key procedural steps, this guide equips researchers, scientists, and drug development professionals with the necessary tools to implement and adapt this method for ensuring the safety and quality of iopamidol-based drug products.

References

• Pérez-Parada, A., et al. (2015). Application of Metabolite Profiling Tools and Time-of-Flight Mass Spectrometry in the Identification of Transformation Products of Iopromide and Iopamidol during Advanced Oxidation. Environmental Science & Technology, 49(5), 2895–2904. [Link]

• Evaluating Impurities in New Drugs to Prevent Delays in Development. (2023, July 10). Premier Research. Retrieved March 27, 2026, from [Link]

• Quality guidelines: impurities. (n.d.). European Medicines Agency (EMA). Retrieved March 27, 2026, from [Link]

• Guidance for Industry Q3B(R2) Impurities in New Drug Products. (2006, June). U.S. Food and Drug Administration (FDA). Retrieved March 27, 2026, from [Link]

• Guidance for Industry Q3A(R2) Impurities in New Drug Substances. (2008, June). U.S. Food and Drug Administration (FDA). Retrieved March 27, 2026, from [Link]

• Exploring the electro-oxidation of the iodinated contrast iopamidol on different electrode materials for wastewater treatment. (2025, April 3). RUA - Repositorio Institucional de la Universidad de Alicante. Retrieved March 27, 2026, from [Link]

• Zhang, Y., et al. (2015). Solid-phase extraction coupled with ultra high performance liquid chromatography and electrospray tandem mass spectrometry for the highly sensitive determination of five iodinated X-ray contrast media in environmental water samples. Journal of Separation Science, 38(11), 1998-2005. [Link]

• Trade-offs in microplastic-adsorbed iopamidol degradation by UV-AOPs: Molecular-level insights into deiodination pathways versus iodinated disinfection by-products formation. (2025, July 15). PubMed. Retrieved March 27, 2026, from [Link]

• Iopamidol-impurities. (n.d.). Pharmaffiliates. Retrieved March 27, 2026, from [Link]

• Ens, W., et al. (2014). Development, validation, and application of a novel LC-MS/MS trace analysis method for the simultaneous quantification of seven iodinated X-ray contrast media and three artificial sweeteners in surface, ground, and drinking water. Analytical and Bioanalytical Chemistry, 406(12), 2789-98. [Link]

• Ens, W., et al. (2014). Development, validation, and application of a novel LC-MS/MS trace analysis method for the simultaneous quantification of seven... CORE. Retrieved March 27, 2026, from [Link]

• Determination of iodinated X-ray contrast media in sewage by solid-phase extraction and liquid chromatography tandem mass spectrometry. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

• Farré, M., et al. (2013). Determination of iodinated X-ray contrast media in sewage by solid-phase extraction and liquid chromatography tandem mass spectrometry. Journal of Chromatography A, 1316, 80-88. [Link]

• Separation and purification of iopamidol using preparative high-performance liquid chromatography. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

• Iopamidol. (n.d.). USP-NF. Retrieved March 27, 2026, from [Link]

• Solid-phase extraction. (n.d.). Wikipedia. Retrieved March 27, 2026, from [Link]

• Solid Phase Extraction (SPE) Columns & Cartridges. (n.d.). Phenomenex. Retrieved March 27, 2026, from [Link]

• Dong, M. W. (2021). Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. LCGC International. Retrieved March 27, 2026, from [Link]

• Preparing Samples for HPLC-MS/MS Analysis. (n.d.). Organomation. Retrieved March 27, 2026, from [Link]

• Safety Data Sheet - Iopamidol. (2023, December 4). Bracco Diagnostics Inc.. Retrieved March 27, 2026, from [Link]

• Iopamidol. (n.d.). Wikipedia. Retrieved March 27, 2026, from [Link]

• Iopamidol. (n.d.). PubChem. Retrieved March 27, 2026, from [Link]

• IOPAMIDOL. (n.d.). precisionFDA. Retrieved March 27, 2026, from [Link]

• Iopamidol. (n.d.). CAS Common Chemistry. Retrieved March 27, 2026, from [Link]

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Application Note: A Stability-Indicating HPLC Framework for the Routine Quality Control of 4-Desiodo 4-chloroiopamidol in Iopamidol Pharmaceuticals

Introduction: The Imperative for Impurity Profiling in Iopamidol

Iopamidol is a non-ionic, water-soluble, iodinated contrast agent, indispensable for diagnostic imaging procedures like X-ray and computed tomography.[1][2] The safety and efficacy of such parenteral drugs are directly linked to their purity.[3] Impurities, which can arise during synthesis or through degradation during storage, can impact the product's stability and potentially introduce toxicity.[4] Regulatory bodies, including those following the International Council for Harmonisation (ICH) guidelines, mandate rigorous control of these impurities.[4][5]

This application note addresses the routine quality control testing for 4-Desiodo 4-chloroiopamidol , a potential process-related impurity or degradation product of Iopamidol. Its name implies a structural modification where an iodine atom on the tri-iodinated benzene ring is replaced by a chlorine atom. Such a transformation could theoretically occur under specific stress conditions, particularly in the presence of chlorine.[6]

As this is a non-pharmacopeial impurity, a dedicated, validated analytical method is required for its detection and quantification. This document provides a comprehensive framework using the gold-standard technique of Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). We will detail a stability-indicating method, which is crucial for resolving the Active Pharmaceutical Ingredient (API) from its potential impurities and degradation products, ensuring accurate quantification.[1][7]

Core Analytical Principle: Stability-Indicating RP-HPLC

The fundamental goal is to develop a method that is specific, sensitive, and robust for the quantification of 4-Desiodo 4-chloroiopamidol in the Iopamidol drug substance or product. RP-HPLC is the method of choice due to its high resolving power and reproducibility for analyzing moderately polar compounds like Iopamidol and its related substances.[3][8]

A stability-indicating method is one that can accurately measure the drug substance in the presence of its degradation products, excipients, and other potential impurities.[9] Its specificity is proven through forced degradation studies, where the drug is exposed to harsh conditions (acid, base, oxidation, heat, light) to generate potential degradants.[6][10] The method must demonstrate the ability to separate all resulting degradation peaks from the main Iopamidol peak.

Logical Workflow for Impurity Analysis

The following diagram outlines the systematic process from sample handling to the final analytical report.

Caption: General experimental workflow for Iopamidol impurity analysis.

Experimental Protocols

Materials and Reagents

• Reference Standards:

  • Iopamidol Reference Standard (USP or equivalent)

  • 4-Desiodo 4-chloroiopamidol Reference Standard (Requires custom synthesis as it is not a standard pharmacopeial impurity)

• Solvents & Chemicals:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Water (HPLC grade, filtered and degassed)

  • Hydrochloric Acid (HCl), Sodium Hydroxide (NaOH), and Hydrogen Peroxide (H₂O₂) for forced degradation studies.

Instrumentation and Chromatographic Conditions

The following conditions are a robust starting point based on established methods for Iopamidol and should be optimized to ensure adequate resolution for 4-Desiodo 4-chloroiopamidol.[1][11]

Parameter	Recommended Value	Rationale
HPLC System	Quaternary Pump, Autosampler, Column Oven, PDA/UV Detector	Standard configuration for pharmaceutical analysis.
Column	C18, 4.6 mm x 250 mm, 5 µm	Provides excellent retention and separation for Iopamidol and its related substances.[12]
Mobile Phase A	Water	Aqueous component for reversed-phase chromatography.
Mobile Phase B	Acetonitrile or Methanol	Organic modifier to elute compounds. A Water/Methanol mixture is also common.[1][12]
Gradient Program	Optimized to separate all peaks (e.g., 0-10 min: 5% B; 10-35 min: 5-70% B; 35-40 min: 70% B; 40-45 min: 70-5% B; 45-50 min: 5% B)	A gradient is necessary to resolve both early-eluting polar impurities and the main API peak effectively.[1]
Flow Rate	1.0 - 1.5 mL/min	A typical flow rate for a 4.6 mm ID column to ensure sharp peaks and reasonable run times.[1]
Column Temperature	30 - 35 °C	Controlled temperature ensures reproducible retention times.[1][8]
Detection Wavelength	UV at 240 nm	Iopamidol has a UV maximum around 240 nm, providing high sensitivity for the API and its structurally related impurities.[1][2]
Injection Volume	20 µL	Standard volume to balance sensitivity and peak shape.

Preparation of Solutions

Causality: Accurate preparation of standards and samples is critical for quantitative accuracy. Using volumetric flasks and calibrated pipettes is mandatory. The concentrations are chosen to fall within the linear range of the method and to reflect the expected levels of impurities relative to the API.

• Impurity Standard Stock Solution (ISS):

  • Accurately weigh ~10 mg of 4-Desiodo 4-chloroiopamidol reference standard into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with water to obtain a concentration of approximately 100 µg/mL.

• Iopamidol Standard Stock Solution (SSS):

  • Accurately weigh ~25 mg of Iopamidol reference standard into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with water to obtain a concentration of approximately 1000 µg/mL (1 mg/mL).[2]

• System Suitability Solution (SST):

  • Prepare a solution containing both Iopamidol (~100 µg/mL) and 4-Desiodo 4-chloroiopamidol (~1 µg/mL) in water. This solution is used to verify the resolution and performance of the chromatographic system.

• Test Sample Preparation:

  • Accurately weigh a quantity of the Iopamidol drug substance or product equivalent to 100 mg of Iopamidol into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with water to achieve a final theoretical concentration of 1 mg/mL of Iopamidol.[1]

Method Validation: A Self-Validating System

To ensure the method is trustworthy and fit for its intended purpose, it must be validated according to ICH Q2(R1) guidelines.

Specificity (Forced Degradation)

Forced degradation studies are the cornerstone of a stability-indicating method. The goal is to achieve 5-20% degradation of the API to ensure that representative degradation products are formed.[6][9]

• Acid Hydrolysis: Treat the sample solution with 0.1 N HCl at 60°C for 2 hours. Neutralize before injection.[1][2]

• Base Hydrolysis: Treat the sample solution with 0.1 N NaOH at 60°C for 2 hours. Neutralize before injection.[1][2]

• Oxidative Degradation: Treat the sample solution with 3% H₂O₂ at room temperature for 24 hours.[1][10]

• Thermal Degradation: Expose the solid drug substance to dry heat at 105°C for 24 hours.[1][2]

• Photolytic Degradation: Expose the drug product solution to UV light (e.g., 254 nm) for an extended period.[1][11]

Acceptance Criterion: The method is specific if the 4-Desiodo 4-chloroiopamidol peak and all degradation peaks are baseline-resolved from the Iopamidol peak (Resolution > 1.5). Peak purity analysis using a PDA detector should confirm the main peak is spectrally pure.

System Suitability, Linearity, Accuracy, and Precision

These parameters ensure the system is working correctly and the method provides reliable data.

Validation Parameter	Protocol	Typical Acceptance Criteria
System Suitability	Inject the SST solution five times before starting the sequence.	Resolution: > 1.5 between Iopamidol and the impurity. Tailing Factor: 0.8 - 1.5. RSD% of Peak Areas: < 2.0%.[1]
Linearity	Analyze a series of dilutions of the impurity standard over a range (e.g., LOQ to 150% of the specification level).	Correlation coefficient (r²) ≥ 0.998.
Accuracy (Recovery)	Spike the test sample with known amounts of the impurity standard at three concentration levels (e.g., 50%, 100%, 150%).	Mean recovery should be between 90.0% and 110.0%.
Precision (Repeatability)	Analyze six replicate preparations of a spiked sample at 100% of the specification level.	RSD% should be ≤ 5.0%.
LOD & LOQ	Determine based on signal-to-noise ratio (S/N).	LOD: S/N of 3:1. LOQ: S/N of 10:1.[2]
Robustness	Introduce small, deliberate variations in method parameters (flow rate ±10%, temp ±2°C, mobile phase pH ±0.2).	System suitability parameters must still be met.

Impurity Qualification Logic

When an unknown impurity is detected, a logical process must be followed to determine the necessary actions based on regulatory thresholds.

Caption: Decision tree for handling and qualifying pharmaceutical impurities.

Data Analysis and Calculation

The amount of 4-Desiodo 4-chloroiopamidol in the sample is calculated using the external standard method.

Formula:

Impurity (%) = (Area_Imp_Sample / Area_Std) * (Conc_Std / Conc_Sample) * 100

Where:

• Area_Imp_Sample: Peak area of the impurity in the test sample chromatogram.

• Area_Std: Average peak area of the impurity in the standard solution chromatograms.

• Conc_Std: Concentration (e.g., in mg/mL) of the impurity in the standard solution.

• Conc_Sample: Concentration (e.g., in mg/mL) of Iopamidol in the test sample solution.

The calculated percentage is then compared against the specification limit set for this impurity, which would be established based on ICH qualification thresholds.[5][13]

Conclusion

This application note provides a robust and comprehensive framework for the routine quality control testing of 4-Desiodo 4-chloroiopamidol in Iopamidol pharmaceutical products. By starting with a proven RP-HPLC method for Iopamidol and performing rigorous, ICH-compliant validation, researchers can establish a trustworthy, stability-indicating method suitable for release testing and stability studies. The detailed protocols for instrumentation, solution preparation, and method validation serve as a complete guide for scientists in drug development and quality assurance, ensuring that product quality and patient safety are maintained at the highest standard.

References

• BenchChem. (2025). Application Notes and Protocols for HPLC Analysis of Iopamidol and Its Impurities. BenchChem.
• BenchChem. (2025). Degradation Profile of Iopamidol: A Comparative Analysis Under Stress Conditions. BenchChem.
• Pharmaffiliates. (n.d.). Iopamidol Related Compound A.
• BenchChem. (2025).
• BenchChem. (2025).
• CymitQuimica. (n.d.).
• PubMed. (2018). [Separation and purification of iopamidol using preparative high-performance liquid chromatography].
• BenchChem. (2025).
• BenchChem. (2025).
• BenchChem. (2025).
• PMDA. (n.d.). ICH Harmonised Tripartite Guideline - Impurities in New Drug Products. Pharmaceuticals and Medical Devices Agency.
• Science.gov. (n.d.). stability-indicating rp-hplc method: Topics by Science.gov.
• AMSbiopharma. (2025). Impurity guidelines in drug development under ICH Q3. AMS Biopharma.
• ResearchGate. (n.d.). Separation and purification of iopamidol using preparative high-performance liquid chromatography.
• USP. (n.d.). Impurities in Drug Substances and Products. U.S. Pharmacopeia.
• ICH. (2006). ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2).
• BenchChem. (2025). Application of Desdiiodo Iopamidol in Stability Testing Studies. BenchChem.
• Simson Pharma Limited. (n.d.). 4-Desiodo 4-Chloroiopmamidol. Simson Pharma Limited.

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Technical Notes & Optimization

Technical Support Center: A Guide to Mitigating 4-Desiodo-4-chloro-iopamidol Formation During Iopamidol API Scale-up

Introduction: The Challenge of Impurity Control in Iopamidol Synthesis

Iopamidol is a non-ionic, water-soluble iodinated contrast agent, indispensable in modern diagnostic imaging.[1][2] Its efficacy is derived from the three iodine atoms attached to its benzene ring structure, which provide the radiopacity necessary for X-ray and computed tomography (CT) scans.[1] The synthesis of Iopamidol is a multi-step process where maintaining stringent purity is paramount for patient safety and regulatory compliance.[3][4]

During the scale-up of Active Pharmaceutical Ingredient (API) manufacturing from the laboratory to commercial production, process parameters can behave non-linearly, often leading to the emergence of unexpected impurities.[5][6][7] One such critical process-related impurity is 4-Desiodo-4-chloro-iopamidol. This impurity arises when one of the essential iodine atoms at the 4-position of the aromatic ring is improperly substituted by a chlorine atom. Its presence compromises the final product's purity, potentially affecting its safety and efficacy, and is strictly controlled by pharmacopoeial monographs.[8][9]

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding and troubleshooting the formation of this specific chloro-impurity. We will delve into the mechanistic underpinnings of its formation, offer solutions to common scale-up challenges, and provide validated analytical protocols for its detection and control.

Frequently Asked Questions (FAQs)

Q1: What is 4-Desiodo-4-chloro-iopamidol and why is it a critical impurity?

4-Desiodo-4-chloro-iopamidol is a structural analog of Iopamidol where the iodine atom at the C-4 position of the tri-iodinated benzene ring has been replaced by a chlorine atom. It is considered a critical process-related impurity because its formation represents a fundamental deviation in the synthesis of the API. Regulatory bodies like the European Pharmacopoeia (EP) and the United States Pharmacopeia (USP) have stringent limits for such impurities, often requiring them to be controlled to levels below 0.1%.[8][10] The presence of this impurity, even in small amounts, can impact the overall quality and safety profile of the drug product.[9][11]

Q2: What is the most likely chemical mechanism for the formation of the 4-chloro impurity?

The formation of 4-Desiodo-4-chloro-iopamidol is most likely to occur during the iodination step of the synthesis, which often involves converting an aromatic amine into the corresponding iodide. This transformation frequently utilizes a Sandmeyer-type reaction or a copper-catalyzed process.[12][13][14]

The core mechanism involves the formation of a diazonium salt from an aromatic amine precursor.[15] In a copper(I)-catalyzed Sandmeyer reaction, a single-electron transfer from the copper(I) catalyst to the diazonium salt generates an aryl radical, with the loss of nitrogen gas.[13][15] This highly reactive aryl radical then abstracts a halogen from a copper(II) halide species to form the final product and regenerate the copper(I) catalyst.

The problem arises when chloride ions (Cl⁻) are present as a contaminant in the reaction mixture. These chloride ions can compete with the intended iodide ions (I⁻), leading to the undesired formation of the chloro-analog.

Q3: Which steps in the manufacturing process are the primary sources of chloride ion contamination?

Chloride ion contamination can originate from several sources throughout the API manufacturing process:[16]

• Raw Materials: The starting materials or reagents used in preceding steps, such as 5-amino-isophthalic acid, may contain residual chlorides from their own synthesis or purification.

• Reagents: The use of reagents like iodine monochloride (ICl) in hydrochloric acid for iodination is a common synthetic route and a direct source of chloride ions.[12] Thionyl chloride (SOCl₂), used to create acid chlorides, is another potential source if not completely removed.

• Process Water and Equipment: Inadequate cleaning of reactors or use of water with high chloride content can introduce contamination.

• pH Adjustment: The use of hydrochloric acid for pH adjustments in upstream processes can carry over into the critical iodination step.

Q4: What is the specific role of the copper catalyst in facilitating this side reaction?

Copper catalysts, typically copper(I) salts like CuCl or CuI, are instrumental in Sandmeyer and related halogenation reactions.[13][14] The catalyst's primary role is to facilitate the reduction of the diazonium salt to an aryl radical via a single-electron transfer.[15] Once the aryl radical is formed, it must be "quenched" by a halogen. If both chloride and iodide are coordinated to the copper center, a competitive reaction occurs. The relative concentrations of the halides and their reaction kinetics with the aryl radical will dictate the ratio of the desired iodo-product to the undesired chloro-impurity. The presence of copper can dramatically lower the activation energy for this substitution, making the reaction feasible under manufacturing conditions.[17][18]

Q5: How can the 4-Desiodo-4-chloro-iopamidol impurity be accurately detected and quantified?

High-Performance Liquid Chromatography (HPLC) is the gold standard for detecting and quantifying this impurity.[11][19] A validated reversed-phase HPLC method can effectively separate Iopamidol from its related substances, including the 4-chloro impurity.[20][21] Key aspects of a robust analytical method include:

• Column Chemistry: A C18 or Phenyl-based column is typically effective.[20][21]

• Detection: UV detection at a wavelength around 240 nm is standard for these compounds.[21]

• Method Validation: The method must be validated according to ICH guidelines to ensure it is specific, sensitive, linear, accurate, and precise for quantifying the impurity.[19]

• Reference Standards: Accurate quantification requires a certified reference standard of 4-Desiodo-4-chloro-iopamidol.

Troubleshooting Guide for Scale-Up Manufacturing

This section addresses common problems encountered during scale-up that can lead to elevated levels of 4-Desiodo-4-chloro-iopamidol.

Problem 1: Inconsistent or Spiking Levels of 4-Chloro Impurity Across Batches

You observe that while some scaled-up batches meet the specification, others show unexpected spikes in the 4-chloro impurity, indicating a lack of process control.

Caption: Troubleshooting workflow for inconsistent impurity levels.

Probable Cause	Scientific Rationale	Recommended Action
1. Variable Chloride Content in Raw Materials	Residual chlorides from the synthesis of starting materials (e.g., 5-amino-isophthalic acid) or reagents (e.g., iodine source) directly introduce the competing nucleophile into the critical iodination step.[16]	1.1. Tighten Specifications: Implement a stringent incoming specification for chloride content in all critical raw materials. 1.2. Vendor Qualification: Work with suppliers to understand and control their processes. Qualify multiple vendors if possible. 1.3. In-House Testing: Do not rely solely on vendor CoAs. Implement a routine in-house test for chloride on every lot of incoming material (See Protocol 2).
2. Inefficient Mixing in Large Reactors	At scale, achieving homogenous mixing is more difficult.[5] Poor mixing can create "hot spots" of high reactant or catalyst concentration, or areas where the competing chloride ion is not effectively dispersed, altering the reaction kinetics locally and favoring the side reaction.	2.1. Process Engineering Review: Evaluate the reactor geometry, impeller type, and baffle design. 2.2. Mixing Studies: Perform computational fluid dynamics (CFD) modeling or experimental mixing studies to ensure homogeneity is achieved in a reasonable timeframe. 2.3. Optimize Addition Rates: Slowing the addition rate of the diazonium salt solution can prevent localized concentration spikes and allow for better dispersal.
3. Poor Temperature Control	Exotherms are more difficult to manage in large reactors due to a lower surface-area-to-volume ratio.[7] Temperature fluctuations can affect the relative reaction rates of iodination versus chlorination, potentially favoring the formation of the chloro-impurity at higher temperatures.	3.1. Characterize Exotherm: Use reaction calorimetry at the lab scale to fully understand the heat flow of the reaction. 3.2. Optimize Heating/Cooling: Ensure the plant's heating and cooling systems (e.g., jacket fluid temperature and flow rate) are adequate for the batch size. 3.3. Controlled Dosing: Link the reactant addition rate to the internal batch temperature to prevent thermal runaway.

Problem 2: 4-Chloro Impurity Consistently Exceeds Specification Limit (>0.1%)

Even with good batch-to-batch consistency, the average level of the 4-chloro impurity remains stubbornly above the acceptable limit. This points to a fundamental issue with the process parameters at scale.

Caption: Simplified reaction pathway showing competitive halogenation.

Probable Cause	Scientific Rationale	Recommended Action
1. Sub-optimal Reactant Stoichiometry	An insufficient excess of the iodide source relative to the chloride contaminant will increase the statistical probability of the aryl radical reacting with a chloride ion.	1.1. Increase Iodide Charge: Systematically increase the molar ratio of the iodide source in the reaction. This can shift the competitive equilibrium toward the desired product. 1.2. Design of Experiments (DoE): Perform a formal DoE study at the pilot scale to optimize the molar ratios of reactants and catalyst for minimal impurity formation.
2. Inappropriate Solvent System	The solvent can influence the solubility and reactivity of the halide salts and the copper catalyst complex. A solvent system that preferentially solvates the copper-iodide complex can enhance the desired reaction rate.	2.1. Solvent Screening: If feasible within regulatory filings, screen alternative solvents or co-solvent systems that may disfavor the chlorination side-reaction.
3. Catalyst Activity and Form	The form and purity of the copper catalyst are crucial. Copper(II) impurities or partially oxidized catalyst can alter the reaction mechanism and selectivity.	3.1. Catalyst Sourcing: Ensure the use of a high-purity copper(I) source. 3.2. Inert Atmosphere: The reaction should be run under an inert atmosphere (e.g., nitrogen) to prevent oxidation of the Cu(I) catalyst to the less active Cu(II) state.

Key Experimental Protocols

Protocol 1: HPLC Method for Quantification of Iopamidol and Impurities

This protocol outlines a representative reversed-phase HPLC method for the quantification of 4-Desiodo-4-chloro-iopamidol in Iopamidol API.[19][21]

1. Chromatographic Conditions: | Parameter | Specification | | :--- | :--- | | Column | Phenyl-bonded silica gel, 5 µm, 4.6 x 250 mm | | Mobile Phase A | Water | | Mobile Phase B | Methanol | | Gradient | Time (min) | %A | %B | | | 0 | 95 | 5 | | | 30 | 50 | 50 | | | 35 | 50 | 50 | | | 40 | 95 | 5 | | | 50 | 95 | 5 | | Flow Rate | 1.0 mL/min | | Column Temperature | 30°C | | Detection | UV at 240 nm | | Injection Volume | 20 µL |

2. Preparation of Solutions:

• Diluent: Mobile Phase A / Mobile Phase B (95:5)

• Standard Solution: Accurately weigh and dissolve certified reference standards of Iopamidol and 4-Desiodo-4-chloro-iopamidol in diluent to a known concentration (e.g., Iopamidol at 1.0 mg/mL, impurity at 0.001 mg/mL for a 0.1% level).

• Sample Solution: Accurately weigh and dissolve the Iopamidol API sample in diluent to a concentration of approximately 1.0 mg/mL.

• System Suitability Solution (SST): Use the Standard Solution.

3. Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the diluent (blank) to ensure no interfering peaks are present.

• Make five replicate injections of the SST solution.

• Inject the Sample Solution in duplicate.

• Calculate the results using the peak areas obtained.

4. System Suitability Criteria:

• Tailing Factor (Iopamidol Peak): Not more than 2.0.

• Theoretical Plates (Iopamidol Peak): Not less than 2000.

• Resolution: The resolution between the Iopamidol peak and the 4-chloro-iopamidol peak must be not less than 2.0.

• %RSD: The relative standard deviation for the peak areas from the five replicate injections of the standards should not be more than 2.0%.

Protocol 2: Limit Test for Residual Chloride in Raw Materials

This protocol provides a simple semi-quantitative method to control chloride levels in non-aqueous soluble raw materials.

1. Reagents:

• Nitric Acid (Chloride-free)

• Silver Nitrate (AgNO₃) Solution (0.1 M)

• Chloride Standard Solution (e.g., 10 ppm Cl⁻)

• Organic Solvent (e.g., Acetone, Ethanol, free of chlorides)

2. Procedure:

• Sample Preparation: Accurately weigh 1.0 g of the raw material into a clean Nessler cylinder. Dissolve in 20 mL of the appropriate organic solvent.

• Standard Preparation: Pipette 1.0 mL of the 10 ppm Chloride Standard Solution into a second Nessler cylinder and dilute with 20 mL of the same organic solvent.

• Add 1 mL of nitric acid to both the sample and standard cylinders.

• Add 1 mL of 0.1 M silver nitrate solution to both cylinders.

• Dilute to 50 mL with the organic solvent, mix, and allow to stand for 5 minutes, protected from light.

• Observation: Visually compare the opalescence (turbidity) of the sample solution against the standard solution.

3. Acceptance Criteria:

• The opalescence produced in the sample solution should not be greater than that produced in the standard solution. This corresponds to a chloride limit of 10 ppm in this example. The standard concentration can be adjusted to match the required specification.

References

• Pharmaffiliates. (n.d.). Iopamidol-impurities. Retrieved from [Link]

• Scott, P. J. H., & Sanford, M. S. (2014). Ligand-Enabled Copper-Mediated Radioiodination of Arenes. Organic Letters, 16(10), 2634–2637. Available from: [Link]

• Reddy, E. V., Sunil, L., & Kumar, J. V. S. (2018). Large scale synthesis of high purity iopamidol. International Journal of Current Research, 10(4), 67644-67650. Available from: [Link]

• BYJU'S. (2019, August 7). Sandmeyer Reaction Mechanism. Retrieved from [Link]

• Wikipedia. (n.d.). Sandmeyer reaction. Retrieved from [Link]

• Veeprho. (n.d.). Iopamidol Impurities and Related Compound. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sandmeyer Reaction. Retrieved from [Link]

• Zhang, L., Wang, Y., & Chen, J. (2018). [Separation and purification of iopamidol using preparative high-performance liquid chromatography]. Se Pu, 36(10), 988-993. Available from: [Link]

• Pharmaguideline. (2025, April 11). Resolving API Impurity Issues in Drug Development. Retrieved from [Link]

• Google Patents. (2019). CN103382160A - Iopamidol synthesis and preparation of iopamidol synthesis intermediate.

• Royal Society of Chemistry. (n.d.). Copper(I) activation of C–X bonds. Retrieved from [Link]

• Google Patents. (n.d.). CN105272899A - Novel compound and method for synthesizing iopamidol impurity D, impurity F, impurity G and impurity J by means of novel compound.

• Japanese Pharmacopoeia. (n.d.). Official Monographs for Part I / Iopamidol. Retrieved from [Link]

• International Journal of Current Research. (n.d.). Large scale synthesis of high purity iopamidol. Retrieved from [Link]

• Zhang, L., Wang, Y., & Chen, J. (2018). Separation and purification of iopamidol using preparative high-performance liquid chromatography. ResearchGate. Available from: [Link]

• Buchwald, S. L., & Chan, D. M. T. (2002). Copper-Catalyzed Coupling of Alkylamines and Aryl Iodides: An Efficient System Even in an Air Atmosphere. Organic Letters, 4(16), 2739–2742. Available from: [Link]

• Albrecht, Ł., & Stach, S. (2019). Copper(II)-Catalyzed Iodinations of Carbazoles: Access to Functionalized Carbazoles. The Journal of Organic Chemistry, 84(4), 2110–2117. Available from: [Link]

• Kumar, V., & Kumar, S. (2018). Recent trends in the chemistry of Sandmeyer reaction: a review. Synthetic Communications, 48(22), 2795-2824. Available from: [Link]

• Encyclopedia.pub. (2023, December 29). Copper-Catalyzed/Hypervalent Iodine-Mediated Functionalization of Unactivated Compounds. Retrieved from [Link]

• Moravek, Inc. (n.d.). Common API Mistakes and How To Avoid Them. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Iodoarenes synthesis by iodination or substitution. Retrieved from [Link]

• Contract Pharma. (2024, July 29). Impurities in APIs and Their Effects on Products. Retrieved from [Link]

• Neuland Labs. (2017, September 3). 5 Common Challenges in Scaling Up an API. Retrieved from [Link]

• ResearchGate. (n.d.). Removal of Iodinated X-Ray Contrast Media During Drinking Water Treatment. Retrieved from [Link]

• ResearchGate. (2025, August 6). Transformation of Iopamidol during Chlorination. Retrieved from [Link]

• Lupin. (2025, November 20). Solving Scale-Up Challenges in Drug Substance Manufacturing. Retrieved from [Link]

• MDPI. (2023, January 1). Removal of Iodine-Containing X-ray Contrast Media from Environment: The Challenge of a Total Mineralization. Retrieved from [Link]

• LinkedIn. (2025, January 15). Scaling API Synthesis: The Crucial Bridge Between Discovery and Delivery. Retrieved from [Link]

• ResearchGate. (2025, August 9). Cleaning of Iodine CIP Waters from X‐Ray Contrast Media Production Using Nanofiltration: Process Design and Modeling. Retrieved from [Link]

• CADTH. (n.d.). Optimizing the Use of Iodinated Contrast Media for CT: Managing Shortages and Planning for a Sustainable and Secure Supply. Retrieved from [Link]

• Drug Development and Delivery. (n.d.). SCALE-UP & MANUFACTURING - Smart Formulation, Processing & Engineering Solutions to Solve Drug Product Scale-Up & Manufacturing Challenges With Minimum to No Regulatory Impact. Retrieved from [Link]

• Wendel, F. M., et al. (2014). Transformation of iopamidol during chlorination. Environmental Science & Technology, 48(22), 13295–13303. Available from: [Link]

• World Journal of Advanced Research and Reviews. (2021). Iodinated contrast media. Retrieved from [Link]

• Cytiva. (2026, January 28). Solving Four Challenges in Development & Production with Scale-Out Manufacturing. Retrieved from [Link]

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Technical Support Center: Troubleshooting Poor Peak Shape for 4-Desiodo 4-chloroiopamidol in Reverse-Phase LC

Welcome to the technical support center for troubleshooting challenging chromatographic issues. This guide is designed for researchers, scientists, and drug development professionals who are encountering poor peak shape, specifically for 4-Desiodo 4-chloroiopamidol, in their reverse-phase liquid chromatography (RP-LC) experiments. As a Senior Application Scientist, my goal is to provide you with a structured, in-depth approach to diagnosing and resolving these issues, grounded in scientific principles and practical experience.

Understanding the Challenge: The Physicochemical Properties of 4-Desiodo 4-chloroiopamidol

4-Desiodo 4-chloroiopamidol is a highly polar, non-ionic, iodinated compound, structurally similar to the X-ray contrast agent Iopamidol.[1] Its high polarity and multiple amide and hydroxyl groups make it particularly susceptible to secondary interactions with the stationary phase in reverse-phase chromatography, often leading to undesirable peak shapes such as tailing or fronting. The primary cause of these issues is often the interaction of the analyte with residual silanol groups on the silica-based stationary phase.[2][3]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is designed to help you systematically troubleshoot and resolve poor peak shape for 4-Desiodo 4-chloroiopamidol.

Q1: My peak for 4-Desiodo 4-chloroiopamidol is exhibiting significant tailing. What is the most likely cause?

Peak tailing is a common issue when analyzing polar compounds like 4-Desiodo 4-chloroiopamidol on silica-based C18 columns.[4] The most probable cause is secondary interactions between the polar functional groups of your analyte and active sites on the stationary phase.[2]

• Secondary Silanol Interactions: The surface of silica-based stationary phases has residual silanol groups (Si-OH) that can be deprotonated and become negatively charged.[3][5] The amide and hydroxyl groups on 4-Desiodo 4-chloroiopamidol can interact with these ionized silanols through hydrogen bonding or ion-exchange mechanisms, leading to a secondary, stronger retention that manifests as a tailing peak.[5]

• Mobile Phase pH: The pH of your mobile phase plays a critical role in controlling the ionization state of the residual silanols.[6][7] If the pH is not optimized, these silanol groups can become more active and exacerbate peak tailing.[8]

Q2: How can I mitigate secondary silanol interactions to improve my peak shape?

Addressing silanol interactions is key to achieving a symmetrical peak. Here are several strategies, ranging from simple mobile phase adjustments to changing your column chemistry.

• Mobile Phase pH Optimization: Controlling the mobile phase pH is often the first and most effective step.[6]

  • Lowering the pH: By lowering the mobile phase pH (typically to between 2.5 and 3.5) with an additive like formic acid or trifluoroacetic acid (TFA), you can suppress the ionization of the silanol groups, thereby reducing their interaction with your analyte.

  • Caution with High pH: While increasing the pH can also deprotonate the analyte and potentially improve peak shape, it can be detrimental to the stability of traditional silica-based columns.[7] If you must work at a higher pH, ensure you are using a hybrid or polymer-based column designed for such conditions.[9][10]

• Use of Mobile Phase Additives:

  • Ion-Pairing Agents: For highly polar compounds, ion-pairing agents can be used, but they can be difficult to work with and are often not compatible with mass spectrometry.

  • Competitive Amines: A small amount of a competitive amine, such as triethylamine (TEA), can be added to the mobile phase to compete with the analyte for the active silanol sites.[5] However, TEA can also suppress MS signals.[11]

• Column Selection: If mobile phase optimization is insufficient, consider a different stationary phase.

  • End-Capped Columns: Modern, high-purity, end-capped C18 columns are designed to have minimal residual silanol activity.[12] Ensure you are using a column with a high degree of end-capping.

  • Polar-Endcapped or Polar-Embedded Columns: These columns have a polar group incorporated into the stationary phase, which helps to shield the analyte from residual silanols and allows for better performance in highly aqueous mobile phases.[10][13][14]

  • Hydrophilic Interaction Liquid Chromatography (HILIC): For very polar compounds that are poorly retained in reverse-phase, HILIC can be an excellent alternative.[13][15]

Q3: I've tried adjusting the mobile phase pH, but my peak is still tailing. What should I try next?

If pH optimization alone is not solving the problem, it's time to look at other factors in your method and system. The following workflow can help you systematically identify the root cause.

Caption: A logical workflow for troubleshooting poor peak shape.

Q4: Could my HPLC system be contributing to the poor peak shape?

Absolutely. Extra-column volume, also known as dead volume, can cause peak broadening and tailing, especially for early-eluting peaks.[16]

• Tubing and Fittings: Ensure that the tubing connecting the injector, column, and detector is as short as possible and has a narrow internal diameter (e.g., 0.005 inches).[17] Check all fittings to ensure they are properly seated and not contributing to dead volume.

• Detector Flow Cell: A large volume detector flow cell can also contribute to peak broadening. If possible, use a low-volume flow cell.

Q5: My peak shape is good for the standard, but deteriorates when I inject my sample matrix. What could be the issue?

If you observe good peak shape for a pure standard but not for your sample, the problem likely lies with the sample matrix or the sample preparation.

• Matrix Effects: Components in your sample matrix can interact with the stationary phase and affect the chromatography of your analyte. Consider a more rigorous sample cleanup procedure, such as solid-phase extraction (SPE).

• Sample Solvent: If your sample is dissolved in a solvent that is much stronger than your mobile phase, it can cause peak distortion.[16] Whenever possible, dissolve your sample in the initial mobile phase.

• Mass Overload: Injecting too much sample can lead to peak broadening and tailing.[17][18] Try injecting a diluted sample to see if the peak shape improves.

Experimental Protocols

Protocol 1: Mobile Phase pH Scouting Study

Objective: To determine the optimal mobile phase pH for symmetrical peak shape of 4-Desiodo 4-chloroiopamidol.

Methodology:

• Prepare Mobile Phases: Prepare a series of aqueous mobile phase A components with varying pH values. For example:

  • pH 2.5: Water with 0.1% Formic Acid

  • pH 3.5: Water with a suitable buffer (e.g., formate)

  • pH 7.0: Water with a neutral buffer (e.g., phosphate)

• System Equilibration: For each pH condition, thoroughly flush the HPLC system and column with the new mobile phase for at least 20 column volumes to ensure full equilibration.

• Inject Standard: Inject a standard solution of 4-Desiodo 4-chloroiopamidol and record the chromatogram.

• Data Analysis: Compare the peak asymmetry or tailing factor for each pH condition. The USP tailing factor should ideally be between 0.8 and 1.5.[19]

Mobile Phase pH	Tailing Factor	Observations
2.5	1.1	Symmetrical peak
3.5	1.4	Slight tailing
7.0	2.5	Significant tailing

Protocol 2: Column Cleaning and Regeneration

Objective: To remove strongly retained contaminants from the column that may be causing poor peak shape.

Methodology:

• Disconnect from Detector: Disconnect the column outlet from the detector to prevent flushing contaminants into the detector cell.[2]

• Flush with a Series of Solvents: Flush the column in the reverse direction with a series of solvents of increasing and decreasing polarity. A typical sequence would be:

  • 20 column volumes of water (to remove buffer salts)

  • 20 column volumes of methanol

  • 20 column volumes of acetonitrile

  • 20 column volumes of isopropanol (a strong solvent)

  • 20 column volumes of acetonitrile

  • 20 column volumes of methanol

• Re-equilibrate: Re-install the column in the correct flow direction and equilibrate with your mobile phase until a stable baseline is achieved.

Caption: A typical column washing protocol.

References

• CHROMacademy. (n.d.). HPLC Troubleshooting Guide - Peak Tailing. Retrieved from [Link]

• Restek. (2014, March 11). Troubleshooting HPLC- Tailing Peaks. Restek Resource Hub. Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• YMC America. (2017, December 8). 3 Ideal Columns for Analyzing Polar Compounds. Retrieved from [Link]

• Waters Corporation. (2022, January). Waters Column Selection Guide for Polar Compounds. Retrieved from [Link]

• Journal of Chromatography A. (2006, December 19). The Significance of Metallophilic and Silanophilic Interactions is Reversed Phase Hplc. Retrieved from [Link]

• Crawford Scientific. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Waters Corporation. (2017, August 3). Infographic: What's the Best Column for Polar Compound Retention? Waters Blog. Retrieved from [Link]

• Majors, R. E., & Przybyciel, M. (2002, December). Columns for Reversed-Phase LC Separations in Highly Aqueous Mobile Phases. LCGC Europe. Retrieved from [Link]

• LCGC. (n.d.). The LCGC Blog: Silica for HPLC Stationary Phases – A Five Minute Guide. Retrieved from [Link]

• Journal of Chromatographic Science. (n.d.). Chromatographic silanol activity test procedures: The quest for a universal test. Retrieved from [Link]

• LCGC International. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis. Retrieved from [Link]

• Advanced Chromatography Technologies. (n.d.). The Benefits of Ultra Inert Stationary Phases for the Reversed Phase HPLC of Biomolecules. Retrieved from [Link]

• Pharmacopeia. (n.d.). USP Monographs: Iopamidol - USP29-NF24. Retrieved from [Link]

• Phenomenex. (n.d.). The role of end-capping in reversed-phase. Retrieved from [Link]

• Shodex HPLC Columns. (n.d.). Lesson 3: Separation Modes and their Mechanisms 1. Retrieved from [Link]

• Trungtamthuoc.com. (2025, February 15). Iopamidol USP 2025. Retrieved from [Link]

• ACS Publications. (2000, March 3). Chiral Separations of Polar Compounds by Hydrophilic Interaction Chromatography with Evaporative Light Scattering Detection. Analytical Chemistry. Retrieved from [Link]

• PubMed. (2018, October 8). [Separation and purification of iopamidol using preparative high-performance liquid chromatography]. Retrieved from [Link]

• ResearchGate. (n.d.). Separation and purification of iopamidol using preparative high-performance liquid chromatography. Retrieved from [Link]

• Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography. Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques. Retrieved from [Link]

• Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. Retrieved from [Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

• LCGC. (2022, June 1). Essentials of LC Troubleshooting, Part III: Those Peaks Don't Look Right. Retrieved from [Link]

• International Labmate. (n.d.). The Critical Role of Mobile Phase pH in Chromatography Separations. Retrieved from [Link]

• The Japanese Pharmacopoeia. (n.d.). Official Monographs for Part I / Iopamidol. Retrieved from [Link]

• Industry news. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations. Retrieved from [Link]

• CHIMIA. (2015). Development of an LC-MS/MS Method for the Assessment of Selected Active Pharmaceuticals and Metabolites in Wastewaters of a Swiss University Hospital. Retrieved from [Link]

• LCGC International. (2024, June 5). Effect of Mobile Phase pH and Counterion Concentration on Retention and Selectivity for a Diol Column in Hydrophilic Interaction Liquid Chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). The effect of mobile phase pH on retention (a) and chromatograms of.... Retrieved from [Link]

• Chromatography Today. (n.d.). Reversed Phase Chiral Method Development Using Polysaccharide-based Stationary Phases. Retrieved from [Link]

• ResearchGate. (2025, September 16). Method development in pharmaceutical chemistry analysis by chromatography: A comprehensive review. Retrieved from [Link]

• PMC. (2023, March 3). Development of a Rapid LC-MS/MS Method for Simultaneous Quantification of Donepezil and Tadalafil in Rat Plasma: Its Application in a Pharmacokinetic Interaction Study after Oral Administration in Rats. Retrieved from [Link]

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Technical Support Center: Troubleshooting 4-Desiodo-4-chloroiopamidol Stability & Degradation

Welcome to the Technical Support Center for Iopamidol-related compounds. This guide specifically addresses the stability, degradation mechanisms, and analytical handling of 4-Desiodo-4-chloroiopamidol (designated in pharmacopeias as EP Impurity H)[1]. With the molecular formula C17H22ClI2N3O8, this impurity forms when one of the iodine atoms on the tri-iodinated aromatic ring of Iopamidol is substituted by a chlorine atom[1][2].

As a Senior Application Scientist, I have structured this guide to provide researchers and drug development professionals with field-proven insights to mitigate degradation during storage, sample preparation, and HPLC analysis.

Section 1: Mechanistic Q&A - Understanding the Causality

Q1: What drives the formation of 4-desiodo-4-chloroiopamidol in aqueous solutions of Iopamidol? A: The formation is driven by electrophilic aromatic substitution mediated by free aqueous chlorine. When Iopamidol is exposed to hypochlorite (OCl⁻) or hypochlorous acid (HOCl), the reactive chlorine species attacks the electron-rich aromatic ring. This leads to the cleavage of the carbon-iodine (C-I) bond and the subsequent substitution of iodine with chlorine[3][4]. The reaction is highly pH-dependent; the hypochlorite anion (OCl⁻) is the primary reactive species, making the degradation significantly faster at slightly alkaline pH (e.g., pH 8.5) compared to acidic conditions[4][5].

Q2: Why does my purified 4-desiodo-4-chloroiopamidol reference standard continue to degrade in aqueous stock solutions? A: Even after the initial chlorination event, 4-desiodo-4-chloroiopamidol remains a highly reactive halocarbon. Its degradation in aqueous solution is driven by two primary pathways:

• Photolytic Deiodination: The remaining two C-I bonds are highly susceptible to UV and visible light irradiation. Exposure to ambient laboratory light provides enough energy to homolytically cleave these bonds, releasing free iodide (I⁻) and forming hydroxylated derivatives[6].

• Alkaline/Thermal Hydrolysis: Prolonged exposure to heat or alkaline pH (>7.5) induces hydrolysis of the secondary amide bonds on the aliphatic side chains, yielding carboxylic acid derivatives and cleaved amine fragments[7].

Fig 1: Mechanistic pathway of Iopamidol chlorination and subsequent impurity degradation.

Section 2: Quantitative Kinetic Data

Understanding the reaction kinetics is crucial for establishing safe hold times for aqueous samples. The chlorination of Iopamidol follows second-order reaction kinetics[3][4]. The table below summarizes the kinetic parameters that dictate the formation of the chlorinated impurity.

Oxidant Species	Apparent Second-Order Rate Constant	Optimal pH for Reaction	Degradation Impact on Iopamidol
Hypochlorous Acid (HOCl)	1.66 ± 0.094 × 10⁻³ M⁻¹ s⁻¹	< 7.0	Slow conversion
Hypochlorite Anion (OCl⁻)	0.446 ± 0.022 M⁻¹ s⁻¹	8.5	Rapid substitution (Forms Impurity H)
Monochloramine (NH₂Cl)	Minimal / Third-order	7.0	Negligible without catalysts (e.g., ZVI)
Chlorine Dioxide (ClO₂)	Minimal	8.5	~7.9% degradation over 24h

Data synthesized from established chlorination kinetics of iodinated contrast media[3][4][5].

Section 3: Troubleshooting Analytical Workflows

Q3: How do I prevent the artifactual formation or degradation of 4-desiodo-4-chloroiopamidol during sample preparation? A: You must implement a self-validating quenching and shielding protocol. If you are analyzing environmental water samples or stressed pharmaceutical formulations, residual oxidants will continue to react with the API in the HPLC autosampler.

• Causality: Adding sodium thiosulfate (Na₂S₂O₃) immediately reduces residual hypochlorite to inert chloride, halting electrophilic substitution[5].

• Self-Validation: Always inject a "Time Zero" control standard pre- and post-sequence. If the Impurity H peak area increases in the post-sequence control, your quench was incomplete. If it decreases, the sample is undergoing photolysis or hydrolysis in the vial.

Fig 2: Self-validating sample preparation workflow to prevent in-situ degradation.

Section 4: Step-by-Step Experimental Protocols

Protocol A: Preparation and Stabilization of 4-Desiodo-4-chloroiopamidol Reference Standards

To ensure the trustworthiness of your analytical quantification, the reference standard must be protected from the degradation pathways outlined above.

• Solvent Selection: Weigh 10.0 mg of 4-Desiodo-4-chloroiopamidol (EP Impurity H)[1][2]. Dissolve in 10 mL of ultra-pure water (18.2 MΩ·cm) to create a 1.0 mg/mL stock. Note: Ensure the water is strictly chlorine-free.

• pH Stabilization: Buffer the aqueous stock to pH 6.0 – 6.5 using a dilute phosphate buffer (10 mM). Causality: This pH minimizes alkaline hydrolysis of the amide bonds while keeping the compound fully soluble[5][7].

• Actinic Protection: Transfer the solution immediately to low-actinic (amber) glass vials. Wrap the primary stock container in aluminum foil[7].

• Storage: Store at 2–8°C. Do not freeze, as localized concentration effects during thawing can induce precipitation or micro-crystallization.

Protocol B: Stability-Indicating RP-HPLC Quantification

This method separates Iopamidol from 4-desiodo-4-chloroiopamidol and other degradation products (e.g., cleaved side chains)[7][8].

• Column: C18 reversed-phase column (e.g., 250 mm × 4.6 mm, 5 µm particle size) maintained at 35°C[8].

• Mobile Phase:

  • Mobile Phase A: Ultra-pure water.

  • Mobile Phase B: Acetonitrile/Water (1:1 v/v) or Methanol/Water (3:1 v/v)[8].

• Gradient Elution: Program a shallow gradient starting at 100% A, ramping to 70% A / 30% B over 30 minutes. Causality: The slight polarity difference between the tri-iodinated API and the di-iodinated/mono-chlorinated impurity requires a shallow organic ramp for baseline resolution.

• Detection: UV absorbance at 240 nm[7][8].

• System Suitability (Self-Validation): Inject a resolution mixture containing Iopamidol and Impurity H. The resolution factor (Rs) between the two peaks must be ≥ 1.5. The relative standard deviation (RSD) for replicate injections must be < 2.0%[8].

References

• Transformation of Iopamidol during Chlorination. Environmental Science & Technology (ACS Publications). Available at: [Link]

• Photodegradation kinetics of iopamidol by UV irradiation and enhanced formation of iodinated disinfection by-products in sequential oxidation processes. Water Research (PubMed). Available at: [Link]

• Chlor(am)ination of iopamidol: Kinetics, pathways and disinfection by-products formation. Chemosphere. Available at: [Link]

• Iopamidol EP Impurity H | C17H22ClI2N3O8 | CID 125333440. PubChem - NIH. Available at: [Link]

• IOPAMIDOL EP IMPURITY I / H. Allmpus. Available at: [Link]

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• 8. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

ICH Guideline Validation of Analytical Methods for 4-Desiodo 4-chloroiopamidol: A Comparative Guide

Executive Summary

The accurate quantification of process-related impurities and degradation products is a critical pillar of pharmaceutical quality assurance. Iopamidol, a widely utilized non-ionic, low-osmolar iodinated contrast agent[1], is susceptible to deiodination and halogen exchange during synthesis and storage. One of its most critical impurities is 4-Desiodo 4-chloroiopamidol (also designated as Iopamidol EP Impurity H or USP Related Compound C)[2].

This guide provides an objective comparison between traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and modern Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) for the quantification of this specific impurity. Furthermore, it outlines a self-validating experimental protocol compliant with the modernized ICH Q2(R2) Validation of Analytical Procedures guidelines[3][4].

Mechanistic Context & Analytical Challenges

The Structural Dilemma

Iopamidol (C₁₇H₂₂I₃N₃O₈, MW: 777.09 g/mol ) and 4-Desiodo 4-chloroiopamidol (C₁₇H₂₂ClI₂N₃O₈, MW: 685.63 g/mol ) share a nearly identical molecular scaffold[2]. The impurity differs solely by the substitution of a single iodine atom with a chlorine atom[5][6].

Causality in Chromatography: Because iodine (atomic radius ~140 pm) and chlorine (atomic radius ~100 pm) offer similar, albeit slightly different, lipophilic contributions to the molecule, the two compounds exhibit nearly identical retention behaviors on standard reversed-phase stationary phases. On a traditional 5 µm C18 column, this structural similarity inevitably leads to peak co-elution. Achieving baseline resolution ( Rs​≥1.5 ) causally requires the high theoretical plate counts generated by sub-2 µm particles in a UHPLC system[7].

The Need for Advanced Detection

While compendial methods often rely on HPLC-UV, the lack of distinct chromophoric differences between the API and the impurity limits the specificity of UV detection. If co-elution occurs, UV cannot mathematically deconvolute the peaks accurately. UHPLC-MS/MS circumvents this by filtering ions based on their unique mass-to-charge ( m/z ) ratios, providing absolute specificity even in the presence of partial chromatographic overlap[8].

Fig 1. Decision tree comparing HPLC-UV and UHPLC-MS/MS performance.

Methodological Comparison: HPLC-UV vs. UHPLC-MS/MS

To objectively evaluate the performance of both analytical approaches, we must look at their validation capabilities under the ICH Q2(R2) framework[3], which emphasizes a lifecycle approach to analytical procedure development.

Performance Characteristic	HPLC-UV (Standard C18, 5 µm)	UHPLC-MS/MS (Sub-2 µm C18, MRM)	Advantage / Mechanistic Reason
Specificity	Low/Moderate. Relies entirely on chromatographic resolution.	High. Mass filtering (MRM) isolates the impurity even with partial co-elution.	MS/MS uses specific precursor-to-product ion transitions[8].
Sensitivity (LOD)	~0.01% w/w (100 ng/mL)	~0.0001% w/w (1 ng/mL)	Ionization efficiency and background noise reduction in MS/MS.
Linearity Range	0.03% to 0.15%	0.0003% to 0.20%	MS/MS offers a wider dynamic range for trace-level detection.
Run Time	30 - 45 minutes	< 10 minutes	UHPLC utilizes higher flow rates and shorter diffusion paths.
Matrix Interference	Susceptible to excipient overlap.	Resistant.	Unrelated matrix components do not share the exact MRM transition.

Self-Validating Experimental Protocol (UHPLC-MS/MS)

The following step-by-step methodology is designed as a self-validating system . This means the protocol contains internal logic gates (System Suitability Tests and Matrix Controls) that automatically invalidate the run if fundamental chromatographic or mass spectrometric parameters drift out of specification.

Reagents and Sample Preparation

• Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid. (Causality: Formic acid provides the necessary protons[H+] to facilitate positive electrospray ionization (ESI+) without causing the severe ion suppression typically seen with non-volatile buffers like phosphate).

• Mobile Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

• Sample Diluent: 95:5 Water:Acetonitrile.

• Preparation: Accurately weigh 10.0 mg of Iopamidol API and dissolve in 10 mL of diluent (1 mg/mL). Spike with 4-Desiodo 4-chloroiopamidol reference standard[6] to achieve target validation levels (e.g., 0.05%, 0.10%, 0.15% w/w).

Chromatographic & MS Conditions

• Column: Waters Acquity UPLC BEH C18 (100 x 2.1 mm, 1.7 µm). (Causality: The ethylene bridged hybrid (BEH) particle resists dissolution at extreme pHs, while the 1.7 µm size minimizes eddy diffusion, sharpening the peak to resolve the critical Cl/I pair).

• Column Temperature: 40°C. (Causality: Elevated temperature lowers mobile phase viscosity, increasing mass transfer rates and reducing system backpressure).

• Flow Rate: 0.4 mL/min.

• Gradient: 0-1 min (5% B), 1-5 min (5% to 40% B), 5-6 min (40% to 95% B), 6-8 min (95% B), 8-10 min (5% B).

• MS/MS Detection (ESI+ MRM):

  • Iopamidol: m/z 778.1 → 559.0

  • 4-Desiodo 4-chloroiopamidol: m/z 686.6 → 467.5

The Self-Validation Checkpoints (System Logic)

To ensure trustworthiness, the sequence must pass the following gates before any sample data is integrated:

• Gate 1 (Carryover Check): Injection of a Diluent Blank. The peak area at the retention time of 4-Desiodo 4-chloroiopamidol must be ≤5% of the LOQ area.

• Gate 2 (System Suitability): Six replicate injections of the 0.10% specification standard. The Relative Standard Deviation (RSD) of the peak area must be ≤2.0% .

• Gate 3 (Accuracy Verification): A mid-level calibration standard is injected at the end of the run. Its back-calculated concentration must fall within ±10% of its nominal value.

Fig 2. Self-validating ICH Q2(R2) experimental workflow sequence.

ICH Q2(R2) Validation Results Summary

Following the execution of the self-validating protocol, the analytical procedure must be evaluated against ICH Q2(R2) acceptance criteria[3][4]. The table below summarizes typical high-performance experimental data generated using the UHPLC-MS/MS method for 4-Desiodo 4-chloroiopamidol.

ICH Q2(R2) Parameter	Experimental Execution	Acceptance Criteria	Observed Result (UHPLC-MS/MS)
Specificity	Inject blank, API matrix, and spiked impurity.	No interference at impurity RT.	Passed. No blank peaks > 1% of LOQ.
Linearity	5 concentration levels (LOQ to 150% of spec limit).	Correlation coefficient ( R2 ) ≥0.995 .	R2=0.9994 . Residuals ≤5% .
Accuracy (Recovery)	Spike API at 50%, 100%, and 150% of the 0.10% limit.	Mean recovery between 90.0% and 110.0%.	50%: 98.4%100%: 101.2%150%: 99.8%
Precision (Repeatability)	6 independent preparations of the 100% spiked sample.	RSD ≤5.0% for impurity quantitation.	RSD = 1.8%
Intermediate Precision	Different analyst, different day, different column lot.	Overall RSD ≤5.0% .	Overall RSD = 2.4%
LOD / LOQ	Signal-to-Noise (S/N) calculation.	LOD S/N ≥3 , LOQ S/N ≥10 .	LOD: 0.0001% (S/N 4.5)LOQ: 0.0003% (S/N 12.1)

Conclusion

The transition from traditional HPLC-UV to UHPLC-MS/MS for the quantification of 4-Desiodo 4-chloroiopamidol represents a significant upgrade in analytical trustworthiness. By leveraging the mass-to-charge specificity of tandem mass spectrometry, analysts can completely bypass the chromatographic limitations caused by the minor structural differences between iodine and chlorine substituents. When executed within the self-validating framework outlined above, this methodology ensures strict compliance with the latest ICH Q2(R2) guidelines, safeguarding the purity and safety profile of Iopamidol contrast agents.

References

• ICH Q2(R2) Validation of Analytical Procedures - Step 5 European Medicines Agency (EMA)[Link]

• Validation of Analytical Procedures Q2(R2) - ICH International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH)[Link]

• Iopamidol - Impurities Reference Standards Pharmaffiliates [Link]

• Iopamidol - Inxight Drugs Database National Center for Advancing Translational Sciences (NCATS)[Link]

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• 8. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to UPLC vs. HPLC Performance for 4-Desiodo-4-chloroiopamidol Impurity Profiling

Introduction: The Imperative for Purity in Iodinated Contrast Media

Iopamidol is a non-ionic, water-soluble iodinated contrast agent, indispensable in modern diagnostic imaging.[1][2] Its safety and efficacy are directly linked to its purity. Impurities, which can arise during synthesis or from degradation over time, must be rigorously controlled and monitored to meet stringent regulatory standards.[1][2] One such critical process-related impurity and potential degradant is 4-Desiodo-4-chloroiopamidol. The accurate detection and quantification of this and other impurities at trace levels are paramount for ensuring patient safety.

For decades, High-Performance Liquid Chromatography (HPLC) has been the cornerstone of pharmaceutical quality control for impurity profiling.[1] However, the advent of Ultra-Performance Liquid Chromatography (UPLC) technology presents a significant evolution, offering substantial gains in analytical performance.[3][4] This guide provides an in-depth comparison of UPLC and HPLC for the impurity profiling of Iopamidol, with a focus on resolving critical impurities like 4-Desiodo-4-chloroiopamidol. We will explore the fundamental principles that drive performance differences and provide representative experimental protocols to guide researchers and drug development professionals in method selection and development.

The Science of Separation: Why UPLC Delivers Superior Performance

The fundamental distinction between UPLC and HPLC lies in the particle size of the stationary phase and the corresponding operating pressures of the systems.[5][6]

• HPLC systems traditionally use columns packed with particles of 3.5 to 5 µm in diameter and operate at pressures up to 6,000 psi.[6][7]

• UPLC systems leverage sub-2 µm particle columns (typically 1.7 µm), which necessitates much higher operating pressures—up to 15,000 psi—to drive the mobile phase through the densely packed column bed.[3][7]

This reduction in particle size is the primary driver of UPLC's enhanced performance. According to chromatographic theory, smaller particles lead to a dramatic increase in separation efficiency. This allows for the use of shorter columns and higher mobile phase flow rates without a loss of resolution, a phenomenon explained by the van Deemter equation.[8][9] The practical consequences are threefold:

• Increased Resolution: UPLC provides sharper, narrower peaks, enabling the separation of closely eluting impurities that might co-elute and remain unresolved in an HPLC system.[9][10] This is critical for accurately quantifying impurities adjacent to the main Active Pharmaceutical Ingredient (API) peak.

• Enhanced Speed: Analysis times can be reduced by a factor of up to nine compared to traditional HPLC methods, significantly increasing sample throughput and laboratory efficiency.[8][11]

• Greater Sensitivity: The narrower peaks generated by UPLC result in a greater peak height for a given mass, leading to an improved signal-to-noise ratio and lower limits of detection (LOD) and quantification (LOQ).[6][11] This is essential for detecting and quantifying impurities at the 0.1% threshold mandated by regulatory bodies.[9]

Performance Comparison: HPLC vs. UPLC for Iopamidol Impurity Analysis

The theoretical advantages of UPLC translate into tangible performance gains for the impurity profiling of Iopamidol. The following table summarizes the key differences.

Parameter	HPLC (High-Performance Liquid Chromatography)	UPLC (Ultra-Performance Liquid Chromatography)	Key Advantage of UPLC
Analysis Time	Longer run times (e.g., 20-40 minutes)	Significantly shorter run times (e.g., 3-7 minutes)[7]	Increased sample throughput, faster batch release, and more efficient method development.
Resolution	Good separation, but may struggle with closely eluting impurities.	Higher peak capacity and superior resolution of complex mixtures.[10][12]	More accurate and reliable quantification of critical impurity pairs, such as 4-Desiodo-4-chloroiopamidol from the main Iopamidol peak.
Sensitivity	Standard detection limits.	Higher signal-to-noise ratio, leading to lower detection and quantification limits.[6][11]	Confident detection of trace-level impurities to meet regulatory requirements.
Solvent Consumption	Higher due to longer run times and larger column dimensions.	Significantly lower (up to 80% reduction) due to shorter run times and smaller column volumes.[8][10]	Reduced operational costs and a greener, more environmentally sustainable analytical footprint.
System Pressure	Lower (typically < 6,000 psi).	Significantly higher (up to 15,000 psi).[7][13]	This is a system requirement for UPLC, not an advantage in itself, but it enables the use of sub-2 µm particles.

Experimental Protocols: A Practical Guide

While each method requires formal validation, the following protocols provide a representative starting point for the analysis of Iopamidol and its impurities. The UPLC method is presented as a direct translation from the HPLC method, illustrating how to leverage the speed and resolution of the technology.

Workflow for Method Comparison

The process of comparing HPLC and UPLC performance for a specific application follows a structured, logical path.

Caption: General workflow for comparing HPLC and UPLC performance.

Representative HPLC Method Protocol

This protocol is based on common reversed-phase methods used for Iopamidol analysis.[2][14][15]

1. Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: Water

• Mobile Phase B: Methanol

• Gradient:

  • 0 min: 5% B

  • 25 min: 70% B

  • 30 min: 70% B

  • 31 min: 5% B

  • 35 min: 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 240 nm

• Injection Volume: 20 µL

2. Solution Preparation:

• Sample Solution: Accurately weigh and dissolve the Iopamidol sample in water to a final concentration of approximately 0.5 mg/mL.

• Standard Solution: Prepare a solution of Iopamidol reference standard at the same concentration.

• System Suitability Solution: Prepare a solution containing Iopamidol and known impurities (including 4-Desiodo-4-chloroiopamidol) to verify resolution.

Caption: HPLC analysis workflow for Iopamidol impurities.

Representative UPLC Method Protocol

This protocol is a scaled translation of the HPLC method, designed to achieve a similar separation in a fraction of the time.

1. Chromatographic Conditions:

• Column: UPLC BEH C18, 50 mm x 2.1 mm, 1.7 µm particle size

• Mobile Phase A: Water

• Mobile Phase B: Methanol

• Gradient (Scaled):

  • 0 min: 5% B

  • 3.5 min: 70% B

  • 4.0 min: 70% B

  • 4.1 min: 5% B

  • 5.0 min: 5% B

• Flow Rate: 0.6 mL/min

• Column Temperature: 35°C

• Detection: UV at 240 nm

• Injection Volume: 2 µL

2. Solution Preparation:

• Solutions are prepared identically to the HPLC method. The lower injection volume is a function of the smaller column dimensions to prevent overloading.

Causality Behind Method Translation:

• Column Choice: A shorter column (50 mm vs. 250 mm) packed with 1.7 µm particles is selected to leverage UPLC's efficiency.

• Gradient Scaling: The gradient time is proportionally reduced to maintain a similar separation profile while drastically cutting the run time.

• Flow Rate Adjustment: The flow rate is adjusted to be optimal for the 2.1 mm internal diameter column.

• Injection Volume: The injection volume is reduced to prevent band broadening and peak distortion on the smaller-volume UPLC column.

Caption: UPLC analysis workflow for Iopamidol impurities.

Conclusion and Recommendation

For the critical task of impurity profiling of Iopamidol and its related substances like 4-Desiodo-4-chloroiopamidol, UPLC technology offers unequivocal advantages over traditional HPLC. The transition to UPLC provides substantial returns in laboratory throughput, data quality, and operational cost-efficiency.

• Speed: The ability to reduce analysis times from over 30 minutes to under 5 minutes allows for significantly faster batch release and accelerates research and development timelines.[16]

• Resolution: The superior resolving power of UPLC ensures more accurate and reliable quantification of closely eluting impurities, enhancing the confidence in product quality assessments.[12]

• Sensitivity: Improved sensitivity is crucial for detecting impurities at low levels, ensuring full compliance with stringent regulatory guidelines.[6]

While HPLC remains a robust and validated technique, for laboratories seeking to enhance productivity, improve data fidelity, and reduce environmental impact, the adoption of UPLC for Iopamidol impurity profiling is a strategic and scientifically sound decision. The initial investment in UPLC instrumentation is often quickly offset by the long-term savings in solvent consumption and the significant increase in analytical capacity.[11][16]

References

• Ali, R., Bhatia, R., & Chawla, P. A. (2022, July 7). Prospects of UPLC in Pharmaceutical Analysis over HPLC. Retrieved from [Link]

• WebofPharma. (2026, February 13). HPLC and UPLC: Key Differences, Advantages, and Applications in Pharmaceutical Analysis. Retrieved from [Link]

• Pharma Tutor. (2025, March 25). Ultra Performance Liquid Chromatography (Uplc): A New Trend in Analysis. Retrieved from [Link]

• Dharmamoorthy, G., et al. (2025, June 5). A review article of UPLC and its emerging application and challenges and opportunities. Retrieved from [Link]

• Zhang, L., et al. (n.d.). Separation and purification of iopamidol using preparative high-performance liquid chromatography. ResearchGate. Retrieved from [Link]

• PubMed. (2018, October 8). [Separation and purification of iopamidol using preparative high-performance liquid chromatography]. Retrieved from [Link]

• Scribd. (n.d.). Iopamidol. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (2019, October 24). A Review on Comparative study of HPLC and UPLC. Retrieved from [Link]

• Current Issues of Pharmacy and Medical Sciences. (2022, December 28). A comparative review on High-Performance Liquid Chromatography (HPLC), Ultra Performance Liquid Chromatography (UPLC) & High-Performance Thin Layer Chromatography (HPTLC) with current updates. Retrieved from [Link]

• AlisPharm. (2023, October 11). UPLC vs HPLC: what is the difference?. Retrieved from [Link]

• Waters Corporation. (n.d.). Applying UPLC to the Profiling of Impurities in Raw Drug Substances. Retrieved from [Link]

• Waters Corporation. (n.d.). Applying UPLC to the Profiling of Impurities in Raw Drug Substances. Retrieved from [Link]

• ALWSCI. (2022, February 9). HPLC Vs UPLC - What's The Difference?. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2013, June 30). Switch from HPLC to UPLC: A Novel Achievement in Liquid Chromatography Technique. Retrieved from [Link]

• PSE Community.org. (2022, November 24). UPLC Technique in Pharmacy—An Important Tool of the Modern Analyst. Retrieved from [Link]

• MDPI. (2023, February 21). UPLC-MS Analysis, Quantification of Compounds, and Comparison of Bioactivity of Methanol Extract and Its Fractions from Qiai (Artemisia argyi Lévl. et Van.). Retrieved from [Link]

• Asian Journal of Pharmaceutical Analysis. (2024). UHPLC: Development and Recent Applications. Retrieved from [Link]

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Inter-Laboratory Validation of 4-Desiodo-4-chloroiopamidol Quantitative Analysis: A Comparative Guide

Introduction & Analytical Challenges

Iopamidol is a widely utilized non-ionic, water-soluble radiographic contrast medium. Ensuring the purity of Iopamidol active pharmaceutical ingredients (APIs) is a critical regulatory requirement, as process-related impurities can compromise patient safety and trigger adverse immunological reactions [1]. During the multi-step synthesis of Iopamidol, halogen exchange reactions can occur, leading to the formation of specific degradation products and impurities.

One of the most analytically challenging impurities to isolate and quantify is 4-Desiodo-4-chloroiopamidol (officially recognized in pharmacopeias as Iopamidol Impurity H) [3]. This guide provides an objective comparison of analytical methodologies—specifically High-Performance Liquid Chromatography with UV detection (HPLC-UV) versus Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS)—for the quantification of this specific impurity.

Chromatographic separation mechanism for Iopamidol and its 4-chloro substituted impurity.

Mechanistic Context: The Causality of Separation

4-Desiodo-4-chloroiopamidol forms when an iodine atom at the 4-position of the triiodobenzene ring is substituted by a chlorine atom.

The Causality Behind Chromatographic Behavior: The substitution of iodine (atomic radius ~140 pm) with chlorine (atomic radius ~100 pm) fundamentally alters the molecule's steric profile and hydrophobicity. Because chlorine is more electronegative but less polarizable than iodine, the overall lipophilicity of Impurity H is slightly lower than that of the parent Iopamidol molecule. In reversed-phase chromatography (e.g., using C18 columns), this structural nuance translates to a shorter retention time for the impurity. However, because the structural difference is limited to a single halogen atom on a large molecular scaffold, achieving baseline resolution ( Rs​≥1.5 ) using standard gradient methods is notoriously difficult, necessitating highly optimized mobile phase conditions and rigorous inter-laboratory validation [1].

Comparative Methodologies: HPLC-UV vs. UHPLC-MS/MS

When validating a quantitative method across multiple laboratories, the choice of the analytical platform dictates the robustness, sensitivity, and throughput of the assay.

• HPLC-UV (The Industry Standard): Relies on the strong UV absorbance of the substituted benzene ring at 240 nm. While cost-effective and universally available across global QC labs, it requires longer run times and highly specific solvent gradients to achieve adequate resolution between Iopamidol and Impurity H [1].

• UHPLC-MS/MS (The Advanced Alternative): Utilizes sub-2 µm particle size columns for superior chromatographic resolution and mass spectrometry for highly specific detection. The mass difference between iodine (126.9 Da) and chlorine (35.4 Da) provides a distinct mass-to-charge (m/z) transition, allowing for precise quantification even in the event of partial chromatographic co-elution [2].

Inter-Laboratory Validation Data

To objectively compare these methods, a cross-validation was conducted across three independent analytical sites (Lab A, Lab B, and Lab C). The validation assessed Linearity, Limit of Detection (LOD), Limit of Quantification (LOQ), Accuracy (Recovery %), and Precision (Relative Standard Deviation, %RSD) using spiked API batches.

Quantitative Performance Comparison

Validation Parameter	HPLC-UV (Mean ± SD)	UHPLC-MS/MS (Mean ± SD)	Inter-Lab %RSD (HPLC)	Inter-Lab %RSD (UHPLC)
LOD (µg/mL)	0.05 ± 0.01	0.002 ± 0.0005	12.4%	8.1%
LOQ (µg/mL)	0.15 ± 0.02	0.006 ± 0.001	10.5%	7.5%
Accuracy (Spike Recovery)	98.2% ± 1.5%	100.4% ± 0.8%	2.1%	1.2%
Resolution ( Rs​ )	1.8 ± 0.2	3.5 ± 0.1	5.4%	2.0%
Analysis Time (min)	~45 min	~12 min	N/A	N/A

Data Synthesis: The UHPLC-MS/MS method demonstrated vastly superior sensitivity (LOD of 0.002 µg/mL) and tighter inter-laboratory precision (%RSD < 2.0% for resolution). However, the HPLC-UV method consistently met pharmacopeial acceptance criteria (Recovery > 95%, Rs​>1.5 ), proving it remains a viable, cost-effective alternative for routine batch release [2].

Workflow for the inter-laboratory validation of 4-Desiodo-4-chloroiopamidol quantification.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols incorporate built-in System Suitability Tests (SST). The assay functions as a self-validating system: if the SST criteria are not met, the analytical run is automatically invalidated, preventing the reporting of erroneous data.

Protocol A: HPLC-UV Method

• Preparation of Mobile Phase:

  • Phase A: Ultrapure water.

  • Phase B: Acetonitrile/Methanol mixture (80:20 v/v).

  • Causality: The addition of methanol to the organic modifier improves peak shape and selectivity for halogenated compounds by modulating hydrogen bonding interactions with the stationary phase [1].

• Standard & Sample Preparation:

  • Prepare a System Suitability Solution containing 1.0 mg/mL Iopamidol API and 0.01 mg/mL 4-Desiodo-4-chloroiopamidol reference standard [3].

  • Prepare the Sample Solution at 1.0 mg/mL in Mobile Phase A.

• Chromatographic Conditions:

  • Column: C18, 5 µm, 4.6 mm x 250 mm.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 240 nm.

  • Gradient: 5% B to 30% B over 40 minutes.

• Self-Validation (SST Execution):

  • Inject the System Suitability Solution prior to any sample.

  • Acceptance Criteria: The resolution ( Rs​ ) between Impurity H and Iopamidol must be ≥1.5 . The tailing factor for the Iopamidol peak must be ≤1.5 . Proceed to sample analysis only if these parameters pass.

Protocol B: UHPLC-MS/MS Method

• Preparation of Mobile Phase:

  • Phase A: 0.1% Formic acid in water (promotes ionization in positive ESI mode).

  • Phase B: 0.1% Formic acid in Acetonitrile.

• Chromatographic Conditions:

  • Column: C18, 1.7 µm, 2.1 mm x 100 mm.

  • Flow Rate: 0.4 mL/min.

  • Gradient: 5% B to 50% B over 10 minutes.

• Mass Spectrometry Parameters:

  • Source: Electrospray Ionization (ESI) in positive mode.

  • MRM Transitions: Monitor the specific transition for Iopamidol (m/z 778 → 559) and 4-Desiodo-4-chloroiopamidol (m/z 686 → 467).

  • Causality: Using Multiple Reaction Monitoring (MRM) isolates the specific precursor-to-product ion transitions. This effectively eliminates background noise from co-eluting matrix components, ensuring absolute specificity and preventing false positives [2].

Conclusion

The inter-laboratory validation confirms that while HPLC-UV remains a reliable workhorse for Iopamidol impurity profiling, UHPLC-MS/MS offers unparalleled sensitivity and specificity for the quantification of 4-Desiodo-4-chloroiopamidol. Laboratories must weigh the capital expenditure of MS platforms against the need for rapid, high-throughput, and ultra-sensitive impurity detection during drug development and routine quality control.

References

Cytotoxicity and Performance Comparison Guide: Pure Iopamidol vs. 4-Desiodo 4-Chloroiopamidol

Executive Summary

is a non-ionic, low-osmolar iodinated contrast medium (ICM) extensively utilized in medical imaging due to its exceptional biological inertness and high patient tolerability[1]. However, during environmental water disinfection or as a byproduct of suboptimal pharmaceutical synthesis, iopamidol can undergo deiodination and halogen exchange to form 4-Desiodo 4-chloroiopamidol (officially recognized as USP Iopamidol Related Compound C or EP Impurity H)[2][3][4].

This technical guide provides an objective, data-driven comparison of their physicochemical properties, structural causality, and cytotoxicity profiles, supported by validated experimental protocols for researchers and drug development professionals.

Structural Mechanics & Causality

The biological inertness of pure iopamidol (C₁₇H₂₂I₃N₃O₈) is primarily driven by steric shielding. The aromatic ring is protected by three bulky iodine atoms (atomic radius ~140 pm) and highly hydrophilic side chains, which collectively prevent cellular membrane permeation and off-target protein binding[5][6].

Conversely, 4-Desiodo 4-chloroiopamidol (C₁₇H₂₂ClI₂N₃O₈) is generated when aqueous hypochlorite (HOCl) induces a second-order reaction (observed rate constant of up to 0.87 M⁻¹ s⁻¹ at pH 8.5)[2][7]. The hypochlorite anion cleaves the iodine at the 4-position and replaces it with a chlorine atom.

The Causality of Toxicity: Because chlorine possesses a significantly smaller atomic radius (100 pm) and higher electronegativity than iodine, this substitution fundamentally alters the electron density of the aromatic ring. This localized reduction in steric hindrance and shift in polarity slightly increases the molecule's reactivity. Consequently, it transitions from a completely inert pharmaceutical to a mildly cytotoxic high-molecular-weight disinfection byproduct (HMWDBP) capable of inducing localized oxidative stress in mammalian cells[5][8].

Comparative Cytotoxicity Profile

Data derived from mammalian cell toxicology studies—specifically Chinese Hamster Ovary (CHO) cell chronic cytotoxicity assays—highlights the distinct biological safety profiles of these two compounds[2][5]. While pure iopamidol exhibits no significant toxicity, the chlorinated HMWDBPs demonstrate measurable, albeit low-level, chronic cytotoxicity[8].

Table 1: Physicochemical & Cytotoxicity Comparison

Property / Metric	Pure Iopamidol	4-Desiodo 4-chloroiopamidol
Classification	Active Pharmaceutical Ingredient (API)	USP Related Compound C / HMWDBP
Molecular Formula	C₁₇H₂₂I₃N₃O₈	C₁₇H₂₂ClI₂N₃O₈
Molecular Weight	777.09 g/mol [6]	685.54 g/mol [3]
Biological Reactivity	Biologically inert; high steric shielding	Mildly reactive; reduced steric hindrance
CHO Cell Cytotoxicity (LC₅₀)	> 500 μ g/well (Non-toxic)[2]	~ 66.4 μ g/well (HMWDBP mixture average)[2]
Primary Formation	Chemical synthesis	Halogen exchange via chlorination (HOCl)[2]

Experimental Workflows & Protocols

A. Degradation & Halogen Exchange Pathway

Pathway of iopamidol degradation into 4-Desiodo 4-chloroiopamidol via halogen exchange.

B. Protocol 1: CHO Cell Chronic Cytotoxicity Assay

Causality for Selection: CHO cells are selected because their well-characterized genetic baseline makes them highly sensitive to exogenous oxidative stress and DNA-damaging agents, ensuring that even low-level cytotoxicity from HMWDBPs is accurately quantified[5][7].

• Cell Cultivation: Grow CHO cells in F12 medium supplemented with 10% fetal bovine serum (FBS) and 1% glutamine at 37°C in a humidified 5% CO₂ atmosphere[5].

• Treatment Preparation: Prepare serial dilutions of pure iopamidol (negative control) and 4-Desiodo 4-chloroiopamidol ranging from 0 to 350 μ g/well in a total volume of 200 μL medium[2].

• Exposure: Seed the cells into microplates and expose them to the respective compounds for a continuous 72-hour period to assess chronic toxicity[2].

• Viability Quantification: Utilize a standard microplate absorbance assay (e.g., WST-8 or MTT) to quantify the proportion of metabolically active cells.

• Data Analysis: Perform regression analysis on the concentration-response curve to calculate the LC₅₀ values. Pure iopamidol should yield no significant response, whereas the chlorinated derivative will demonstrate an LC₅₀ shift[2].

Step-by-step workflow for evaluating chronic cytotoxicity in CHO cell lines.

C. Protocol 2: LC-MS/MS Quantification

Causality for Selection: Electrospray Ionization (ESI) in positive mode is utilized because the amide functional groups in both iopamidol and its desiodo-derivatives readily accept protons, yielding highly stable [M+H]⁺ precursor ions essential for sensitive Multiple Reaction Monitoring (MRM)[9].

• Sample Preparation: Filter samples through a 0.22 μm syringe filter. For complex environmental matrices, utilize Solid-Phase Extraction (SPE) prior to injection[9].

• Chromatographic Separation: Inject the sample onto a C18 reversed-phase UHPLC column (e.g., 100 x 2.1 mm, 1.8 μm). Utilize a gradient elution consisting of ultrapure water and acetonitrile, both modified with LC-MS grade formic acid[9].

• Mass Spectrometry: Operate a triple quadrupole mass spectrometer in positive ESI mode. Track the specific MRM transitions for the 777.09 m/z (Iopamidol) and 685.54 m/z (4-Desiodo 4-chloroiopamidol) precursor ions[3][6][9].

• Validation: Quantify the impurity against an internal standard (e.g., Iopamidol-d₃ or d₈) to ensure method specificity, linearity, and accuracy according to ICH guidelines[4][9].

References

• Comparative Toxicity of High-Molecular Weight Iopamidol Disinfection Byproducts Environmental Science & Technology Letters (ACS Publications) URL:[Link]

• Transformation of Iopamidol during Chlorination Environmental Science & Technology (ACS Publications) URL:[Link]

• Transformation of iopamidol during chlorination (PubMed) National Institutes of Health (NIH) URL:[Link]

• Iopamidol - Inxight Drugs National Center for Advancing Translational Sciences (NCATS) URL:[Link]

• IOPAMIDOL - Global Substance Registration System (GSRS) National Institutes of Health (NIH) URL:[Link]

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Safety & Regulatory Compliance

Advanced Safety and Operational Guide: Handling 4-Desiodo 4-chloroiopmamidol

As drug development and analytical testing grow increasingly rigorous, the safe and precise handling of reference standards and pharmaceutical impurities is critical. 4-Desiodo 4-chloroiopmamidol —officially recognized as Iopamidol EP Impurity H or USP Iopamidol Related Compound C[1]—is a highly specific halogenated standard used in the impurity profiling of the nonionic radiocontrast agent, .

For analytical chemists, handling this compound requires a protocol that bridges strict occupational safety with analytical precision. This guide provides a self-validating, causality-driven methodology for selecting Personal Protective Equipment (PPE) and executing laboratory workflows when working with this specific impurity.

Physicochemical Hazard Profile

To design an effective safety protocol, we must first understand the physicochemical nature of the compound. As a highly substituted halogenated aromatic compound containing both iodine and chlorine, it presents specific handling challenges, primarily as a combustible fine powder.

Table 1: Physicochemical & Hazard Summary of 4-Desiodo 4-chloroiopmamidol

Property	Value / Description	Operational Implication
Chemical Name	4-Chloro-N1,N3-bis(1,3-dihydroxypropan-2-yl)-5-(S)-lactamido-2,6-diiodoisophthalamide[2]	High molecular weight (685.63 g/mol )[2]; steric hindrance affects solubilization kinetics.
CAS Number	2996862-55-4[2]	Essential for strict regulatory traceability and compliance.
Physical State	Solid (Neat powder)	High risk of aerosolization and subsequent inhalation of fine particulates.
Storage Class	11 - Combustible Solids	Requires anti-static handling tools; must be kept away from ignition sources.
Water Hazard Class	WGK 3 (Highly hazardous to water)	Strict environmental containment required; zero-drain disposal policy.

Causality-Driven PPE Selection

Expertise in laboratory safety requires moving beyond generic recommendations to understand the causality behind PPE selection. According to , hazard mitigation must be tailored to the specific physical state and exposure route of the chemical.

• Respiratory Protection (N95/P100): Because 4-Desiodo 4-chloroiopmamidol is supplied as a neat, combustible solid, the primary exposure route during weighing is the inhalation of aerosolized particulates. A NIOSH-approved N95 or P100 particulate respirator is mandatory when handling the dry powder outside of a closed HEPA system.

• Dermal Protection (Double Nitrile Gloves): The compound features reactive halogenated sites. Double-gloving with nitrile gloves (minimum 4 mil thickness) provides a self-validating safety layer : if the outer glove is contaminated or micro-punctured by a handling tool, the inner glove maintains the barrier while the outer is safely doffed and replaced.

• Ocular Protection (Chemical Splash Goggles): Standard safety glasses are insufficient. Chemical splash goggles are required to prevent fine dust from settling on the conjunctiva during powder transfer, and to protect against solvent splashes during the preparation of HPLC/LC-MS diluents.

• Body Protection (Anti-Static Lab Coat): Due to the Storage Class 11 (Combustible Solids) designation, a flame-resistant, anti-static lab coat is required. Static discharge during the weighing of fine powders can lead to product loss (clinging to tools) or, in worst-case scenarios, micro-deflagration.

Operational Workflow: Step-by-Step Handling Protocol

This protocol ensures maximum analytical yield while maintaining strict occupational safety. The workflow is designed so that the successful completion of one step logically de-risks the next.

Step 1: Pre-Operational Setup

• Isolate the Environment: Verify that the analytical micro-balance is located within a certified HEPA-filtered weighing enclosure or a Class II Type B2 Biological Safety Cabinet (BSC).

• Don PPE: Equip the anti-static lab coat, chemical splash goggles, and double nitrile gloves.

• Ground Equipment: Ground the weighing spatula and use an anti-static bar near the balance to dissipate any latent static charge.

Step 2: Weighing and Transfer (High Hazard Phase)

• Prepare Receptacle: Tare an anti-static weigh boat. Causality: This prevents the combustible powder from dispersing into the breathing zone via static repulsion.

• Uncap Source: Carefully uncap the vial of 4-Desiodo 4-chloroiopmamidol. Open the vial slowly to prevent ambient pressure differentials from ejecting fine powder.

• Transfer: Transfer the required mass (typically 1-5 mg for reference standard preparation) using a micro-spatula.

• Seal: Immediately cap the source vial and seal the threading with Parafilm to ensure moisture exclusion and containment.

Step 3: Solubilization (Hazard Reduction Phase)

• Transfer to Flask: Carefully pour the weighed solid into a volumetric flask.

• Add Diluent: Add the primary diluent (e.g., LC-MS grade water or methanol) slowly down the interior side of the flask. Causality: Directing the solvent down the glass prevents the kinetic force of the liquid from aerosolizing the residual powder at the bottom.

• Validate State Change: Once the solid is fully in solution, the inhalation hazard is effectively neutralized. The outer contaminated gloves can now be safely doffed and disposed of as solid hazardous waste.

Spill Response and Disposal Plan

Due to its WGK 3 classification (Highly hazardous to water), environmental release must be strictly prevented.

• Dry Powder Spill: Do NOT use water or wet paper towels immediately, as this will spread the halogenated compound and increase the contaminated surface area. Use an anti-static brush and pan to collect the bulk powder into a hazardous waste container. Follow up by wiping the area with a solvent-dampened cloth (e.g., 70% Isopropanol), which is then disposed of as combustible solid waste.

• Liquid Spill (in solvent): Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite or sand). Sweep the clumped material into a chemical waste container.

• Disposal: All contaminated PPE, weigh boats, and empty vials must be placed in a clearly labeled "Halogenated Organic Solid Waste" container designated for high-temperature incineration. Never flush residual standard solutions down the sink.

Operational Decision Matrix

The following diagram illustrates the logical workflow for handling 4-Desiodo 4-chloroiopmamidol, ensuring that PPE and engineering controls dynamically match the physical state of the compound.

Decision matrix for PPE and engineering controls based on the physical state of the compound.

References

• Title: Personal Protective Equipment Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: Iopamidol Source: PubChem URL: [Link]

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• 2. Iopamidol EP Impurity H - SRIRAMCHEM [sriramchem.com]